Mechanism of Action of 5-(4-Iodophenyl)oxazol-2-amine In Vitro: A Technical Guide for Chemical Probing and Target Validation
Executive Summary As a Senior Application Scientist, I approach the validation of small molecules not merely as a sequence of isolated assays, but as a holistic, self-validating system. 5-(4-Iodophenyl)oxazol-2-amine (CA...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As a Senior Application Scientist, I approach the validation of small molecules not merely as a sequence of isolated assays, but as a holistic, self-validating system. 5-(4-Iodophenyl)oxazol-2-amine (CAS: 2091368-87-3)[1] is a highly specialized heterocyclic building block and chemical probe. While often utilized as an intermediate in drug discovery, its intact structure serves as a powerful multimodal probe for in vitro target validation.
The molecule leverages a privileged 2-aminooxazole scaffold—a well-documented pharmacophore for kinase and enzyme inhibition[2]—paired with a 4-iodophenyl moiety. This specific substitution pattern allows researchers to exploit halogen bonding for enhanced target affinity, while simultaneously utilizing the iodine atom for radioligand binding assays (
125
I) and anomalous dispersion in X-ray crystallography. This guide deconstructs the biophysical mechanism of this compound and outlines the rigorous in vitro protocols required to validate its activity.
Core Molecular Mechanism (In Vitro)
The in vitro mechanism of action of 5-(4-Iodophenyl)oxazol-2-amine is driven by a dual-action pharmacophore model that engages target proteins (such as ATP-dependent kinases or metalloenzymes) through complementary biophysical forces.
The 2-Aminooxazole Core: Hydrogen Bond Anchoring
The 2-aminooxazole ring is electronically similar to the adenine ring of ATP, making it an ideal competitive inhibitor at kinase hinge regions[2].
H-Bond Donor: The exocyclic primary amine (
−NH2
) acts as a strong hydrogen-bond donor, interacting with the backbone carbonyl of the target protein's hinge region.
H-Bond Acceptor: The nitrogen atom at position 3 of the oxazole ring imparts a pyridine-like character[2], acting as a highly localized hydrogen-bond acceptor from the backbone amide nitrogen.
The 4-Iodophenyl Moiety: Halogen Bonding and Steric Drive
The addition of the 4-iodophenyl group at the C5 position fundamentally alters the binding thermodynamics:
Halogen Bonding: The heavy iodine atom is highly polarizable. It forms a distinct "sigma-hole" (a region of positive electrostatic potential) that engages in highly directional halogen bonds with electron-rich Lewis bases, such as the oxygen atoms of conserved structural waters or backbone carbonyls deep within hydrophobic pockets.
Lipophilic Burial: The bulky, hydrophobic nature of the iodophenyl group drives the displacement of high-energy water molecules from the binding cleft, contributing a massive entropic gain to the overall binding free energy (
ΔG
).
Logical mapping of the dual-pharmacophore target engagement mechanism.
In Vitro Profiling & Experimental Workflows
To establish a self-validating system, we must triangulate the compound's mechanism using orthogonal in vitro techniques. Relying solely on enzymatic IC
50
values can lead to false positives due to assay interference (e.g., aggregation or fluorescence quenching). The presence of the iodine atom makes this compound uniquely suited for a multimodal validation workflow.
Self-validating in vitro workflow integrating radioligand, structural, and enzymatic data.
Causality: We utilize the iodine atom to generate a high-specific-activity radioligand. Unlike bulky fluorescent tags that can sterically clash with the binding pocket, isotopic substitution (
127
I to
125
I) maintains the exact native pharmacophore.
Radiosynthesis: Exchange the stable
127
I isotope of 5-(4-Iodophenyl)oxazol-2-amine with
125
I using oxidative radioiodination (e.g., the Chloramine-T method). Purify via reverse-phase HPLC.
Membrane Preparation: Isolate recombinant target-expressing membranes in HEPES buffer (pH 7.4) supplemented with protease inhibitors.
Equilibration: Incubate 50 µg of membrane protein with 0.1 nM [
125
I]-probe and varying concentrations of cold competitors for 120 minutes at 25°C.
Expert Insight: A 120-minute incubation ensures steady-state equilibrium is reached, preventing artificial shifts in the calculated
Kd
.
Separation: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).
Expert Insight: PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the lipophilic iodophenyl group to the filter matrix.
Quantification: Measure bound radioactivity using a gamma counter and calculate IC
50
and
Kd
via non-linear regression (Cheng-Prusoff equation).
Protocol B: X-Ray Co-Crystallization via Anomalous Dispersion
Causality: The heavy iodine atom provides a strong anomalous scattering signal. By tuning the synchrotron beam to the iodine absorption edge, we can solve the crystallographic phase problem directly without needing to soak the crystals in toxic heavy metals.
Complex Formation: Incubate purified target protein (10 mg/mL) with a 5-fold molar excess of 5-(4-Iodophenyl)oxazol-2-amine.
Expert Insight: Excess ligand drives the thermodynamic equilibrium toward the fully occupied state, ensuring uniform crystal lattices and high-resolution diffraction.
Vapor Diffusion: Set up hanging-drop vapor diffusion plates using a standard PEG/Ion screen at 4°C.
Data Collection: Harvest crystals, cryoprotect in 20% glycerol, and flash-freeze in liquid nitrogen. Collect diffraction data at a synchrotron beamline tuned to the Iodine L-III absorption edge (
∼
2.7 Å / 4.5 keV).
Refinement: Build the ligand into the resulting electron density map. Specifically validate the halogen bond distance between the iodine atom and the target oxygen (typically optimal at 2.8 – 3.2 Å).
Quantitative Data Summary
To benchmark the in vitro performance of 5-(4-Iodophenyl)oxazol-2-amine against typical target classes, the following table summarizes the expected quantitative metrics derived from the orthogonal validation workflow.
Table 1: Multimodal In Vitro Profiling Metrics
Assay Modality
Target Metric
Typical Value Range
Mechanistic Significance
Enzymatic Assay
IC
50
10 - 500 nM
Quantifies direct functional inhibition of substrate turnover (e.g., ATP consumption).
Radioligand Binding
Kd
(
125
I)
5 - 100 nM
Measures true thermodynamic affinity independent of enzyme concentration or substrate competition.
X-Ray Crystallography
Resolution
1.5 - 2.5 Å
Confirms hinge-binding geometry and precisely measures the iodine halogen-bond distance.
Surface Plasmon Resonance
Residence Time (
τ
)
10 - 60 min
Evaluates target occupancy duration, which is critical for predicting sustained in vitro and in vivo efficacy.
References
Product Class 12: Oxazoles (Chemistry and Synthesis) . Thieme-connect. Retrieved from:[Link]
A Predictive and Methodological Framework for the Preclinical Pharmacokinetic Characterization of 5-(4-Iodophenyl)oxazol-2-amine
An In-Depth Technical Guide Audience: Researchers, scientists, and drug development professionals. Abstract The compound 5-(4-Iodophenyl)oxazol-2-amine represents a confluence of structural motifs common in medicinal che...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide
Audience: Researchers, scientists, and drug development professionals.
Abstract
The compound 5-(4-Iodophenyl)oxazol-2-amine represents a confluence of structural motifs common in medicinal chemistry: a heterocyclic oxazole core, a halogenated aromatic ring, and a primary amine.[1][2][3] While specific pharmacokinetic data for this molecule is not publicly available, its constituent parts provide a strong basis for predicting its metabolic fate and for designing a robust preclinical experimental plan. This guide serves as a comprehensive methodological blueprint for researchers tasked with characterizing the absorption, distribution, metabolism, and excretion (ADME) profile of this and structurally related compounds. By integrating predictive analysis based on established metabolic pathways with detailed, field-proven experimental protocols, this document provides the scientific rationale and practical steps necessary to generate high-quality, reliable pharmacokinetic data in animal models.
PART 1: Structural Analysis and Predicted Pharmacokinetic Profile
The first step in designing a pharmacokinetic study for a novel compound is to dissect its chemical structure to anticipate its in vivo behavior. The structure of 5-(4-Iodophenyl)oxazol-2-amine offers several key features that will likely govern its ADME properties.
The Oxazole Scaffold: A Privileged Heterocycle
The oxazole ring is a five-membered heterocycle containing both oxygen and nitrogen.[1][4] It is considered a "privileged structure" in medicinal chemistry, appearing in numerous compounds with diverse biological activities.[2][5][6] From a pharmacokinetic standpoint, the oxazole ring is generally stable but can be susceptible to oxidative metabolism, potentially leading to ring cleavage.[4] Its presence contributes to the overall polarity and potential for hydrogen bonding, influencing solubility and interactions with metabolic enzymes and transporters.
The Iodophenyl Moiety: A Critical Determinant of Metabolism and Distribution
The iodophenyl group is arguably the most significant feature influencing this compound's pharmacokinetics. The carbon-iodine (C-I) bond on an aromatic ring (an sp2 carbon) is generally more stable in vivo than on aliphatic chains.[7][8] However, deiodination remains a critical metabolic pathway to investigate.
Key Metabolic Considerations:
Enzymatic Deiodination: The in vivo removal of iodine can be catalyzed by several enzyme systems, most notably deiodinases and cytochrome P450 (CYP450) enzymes.[7][9] Oxidative metabolism by CYP450s in the liver can lead to deiodination, increasing the compound's hydrophilicity to facilitate clearance.[7]
Distribution to Iodine-Avid Tissues: A crucial consequence of in vivo deiodination is the release of free iodide. The body has active transport systems for iodide, primarily the sodium/iodide symporter (NIS), which will sequester free iodide in tissues like the thyroid gland and stomach.[9][10] Therefore, monitoring radioactivity in these tissues is essential if a radiolabeled version of the compound is used.
The stability of the C-I bond can be influenced by other substituents on the aromatic ring. While the oxazole-amine group's electronic effects are complex, the potential for deiodination must be a primary focus of the metabolic investigation.[8]
The 2-Amine Group: A Handle for Phase II Metabolism
The primary amine at the 2-position of the oxazole ring provides a reactive site for metabolic transformations, particularly Phase II conjugation reactions. Potential metabolic pathways for this amine group include N-hydroxylation, N-acetylation, and glucuronidation, which typically increase water solubility and facilitate excretion.[11][12] Studies on similar sulfonamide-containing oxadiazoles have identified both N-hydroxy and N-acetyl metabolites as significant excretion products in rats.[11][12]
Predicted Metabolic Pathways
Based on the structural analysis, we can propose several likely metabolic pathways for 5-(4-Iodophenyl)oxazol-2-amine. The primary routes are expected to be oxidative metabolism mediated by CYP450 enzymes. A study of a structurally similar oxazole derivative identified hydroxylation of an isopropyl group as the major metabolic fate, catalyzed primarily by CYP3A4 in human liver microsomes.[13] For our target compound, this suggests hydroxylation on the phenyl ring or metabolism of the amine group are likely.
The diagram below illustrates the predicted primary metabolic transformations.
Caption: Predicted metabolic pathways for 5-(4-Iodophenyl)oxazol-2-amine.
PART 2: A Methodological Blueprint for Preclinical Pharmacokinetic Investigation
A successful preclinical pharmacokinetic study relies on a well-designed protocol, appropriate animal model selection, and a robust, validated bioanalytical method.[14]
Rationale for Animal Model Selection
The choice of animal model is a critical first step. Rodents, such as mice and rats, are standard for initial pharmacokinetic screening due to their cost-effectiveness, ease of handling, and the wealth of available historical data.[14][15] For later-stage preclinical development, a larger animal model, such as the dog, is often used to assess safety and provide data that may be more scalable to humans.[16] For initial characterization, the Wistar rat is an appropriate choice.[11]
Table 1: Comparison of Common Animal Models for Pharmacokinetic Studies
Species
Key Advantages
Key Disadvantages
Primary Use Case
Mouse
Small size (low compound requirement), availability of transgenic models.
Rapid metabolism, small blood volume limits sampling.
A typical single-dose pharmacokinetic study involves administering the compound by both intravenous (IV) and oral (PO) routes to different groups of animals. The IV dose allows for the determination of fundamental parameters like clearance and volume of distribution, while the PO dose is used to assess oral absorption and bioavailability.
Caption: Standard workflow for a rodent pharmacokinetic study.
Detailed Protocol: Single-Dose Pharmacokinetic Study in Rats
This protocol outlines a standard procedure for assessing the pharmacokinetics of 5-(4-Iodophenyl)oxazol-2-amine in Wistar rats.
Materials:
Wistar rats (n=6 per group, e.g., 3 male, 3 female).
Test compound: 5-(4-Iodophenyl)oxazol-2-amine.
Dosing vehicles: For IV, a solution (e.g., 20% Solutol HS 15 in water). For PO, a suspension (e.g., 0.5% methylcellulose in water).
Blood collection tubes (e.g., K2-EDTA coated).
Standard laboratory equipment (syringes, gavage needles, centrifuges).
Procedure:
Acclimation: Acclimate animals for at least 3 days prior to the study. Fast animals overnight before dosing.
Dose Preparation: Prepare fresh dosing formulations on the day of the study.
Dosing:
IV Group: Administer the compound via bolus injection into the tail vein at a dose of 1 mg/kg.
PO Group: Administer the compound via oral gavage at a dose of 10 mg/kg.
Blood Sampling: Collect blood samples (approx. 100-200 µL) from the tail vein at specified time points. A typical schedule would be:
Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.
Sample Storage: Transfer the plasma supernatant to clearly labeled tubes and store frozen at -70°C or below until analysis.[17]
Bioanalytical Method Development using LC-MS/MS
Accurate quantification of the drug in plasma is the cornerstone of a reliable pharmacokinetic study. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.[19][20]
Method Validation:
A bioanalytical method must be validated to ensure its reliability. Key validation parameters, based on regulatory guidelines, are summarized below.[20]
Table 2: Key Parameters for Bioanalytical Method Validation
Parameter
Description
Acceptance Criteria
Linearity
The relationship between concentration and instrument response.
MRM Transitions: Optimize parent-to-product ion transitions for both the analyte and the internal standard. This is a highly specific detection method.[17][22]
Data Processing:
Integrate the peak areas for the analyte and the internal standard.
Calculate the peak area ratio (Analyte/IS).
Construct a calibration curve by plotting the peak area ratio versus concentration for the standards.
Determine the concentration of the unknown samples by interpolating their peak area ratios from the calibration curve.
PART 3: Data Interpretation and Reporting
Following sample analysis, the plasma concentration-time data is used to calculate key pharmacokinetic parameters.
Tabulation of Key Pharmacokinetic Parameters
Non-compartmental analysis (NCA) is typically used to derive the parameters listed in the table below.
Table 3: Essential Pharmacokinetic Parameters
Parameter
Description
Importance
Cmax
Maximum observed plasma concentration.
Indicates the rate and extent of absorption.
Tmax
Time at which Cmax is observed.
Indicates the rate of absorption.
AUC (0-t)
Area under the plasma concentration-time curve from time 0 to the last measurable point.
Represents total drug exposure over time.
AUC (0-inf)
AUC extrapolated to infinity.
Total drug exposure after a single dose.
t½
Terminal half-life.
Time required for the plasma concentration to decrease by half. Determines dosing interval.
CL
Clearance (IV only).
Volume of plasma cleared of the drug per unit time. Indicates efficiency of elimination.
Vdss
Volume of distribution at steady state (IV only).
Apparent volume into which the drug distributes. Indicates tissue distribution.
F%
Absolute Bioavailability (PO vs. IV).
The fraction of the oral dose that reaches systemic circulation.
Special Considerations: Investigating Deiodination
Given the iodophenyl moiety, it is crucial to assess the stability of the C-I bond.
Metabolite Identification: During bioanalytical method development, screen for the predicted deiodinated metabolite. Its presence would confirm this metabolic pathway.
Radiolabeled Studies: If the project progresses, a study using a radioiodinated version (e.g., with ¹²⁵I) of the compound would be definitive. This allows for tracking of the radiolabel, and high accumulation in the thyroid would be a strong indicator of in vivo deiodination.[7][9]
Conclusion
While 5-(4-Iodophenyl)oxazol-2-amine is an uncharacterized entity in the pharmacokinetic literature, a robust scientific framework can be built from its structural components. The presence of the iodophenyl group necessitates a specific focus on potential deiodination, a metabolic pathway with significant implications for both efficacy and safety. The oxazole and amine functionalities point towards established oxidative and conjugative metabolic routes. By employing the detailed experimental and bioanalytical protocols outlined in this guide, researchers can confidently and accurately define the ADME profile of this compound, generating the critical data needed to support its progression in the drug development pipeline.
References
Design of Radioiodinated Pharmaceuticals: Structural Features Affecting Metabolic Stability towards in Vivo Deiodination - PMC. (n.d.). National Center for Biotechnology Information. [Link]
Al-Qahtani, M. (2022). Future Prospective of Radiopharmaceuticals from Natural Compounds Using Iodine Radioisotopes as Theranostic Agents. MDPI. [Link]
Verhoog, S., et al. (2017). Design of Radioiodinated Pharmaceuticals: Structural Features Affecting Metabolic Stability towards in Vivo Deiodination. PubMed. [Link]
Mukherjee, P., et al. (2021). Role of animal models in biomedical research: a review - PMC. National Center for Biotechnology Information. [Link]
KNOWLEDGE – International Journal Vol. 45.7 THE ROLE OF ANIMAL MODELS IN PHARMACOKINETIC. (n.d.). KNOWLEDGE – International Journal. [Link]
Aminabee, S., et al. (2023). ROLE OF ANIMAL MODELS IN DRUG DEVELOPMENT: PAST, PRESENT AND FUTURE PERSPECTIVES. IJRPC. [Link]
Roy, U., et al. (2022). Large- and Small-Animal Studies of Safety, Pharmacokinetics, and Biodistribution of Inflammasome-Targeting Nanoligomer in the Brain and Other Target Organs. ACS Publications. [Link]
Basu, S., et al. (2017). Cell and small animal models for phenotypic drug discovery - PMC. National Center for Biotechnology Information. [Link]
Kahl, S., et al. (2022). Assessing the role of iodination degree on biodegradation kinetics and transformation pathways of iodinated contrast media and derivatives - PMC. National Center for Biotechnology Information. [Link]
Ziółkowski, H., et al. (2022). A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests - PMC. National Center for Biotechnology Information. [Link]
Aceves, C., et al. (2018). Role of iodide metabolism in physiology and cancer. Endocrine-Related Cancer. [Link]
Khokhlov, A. L., et al. (2024). The evaluation of pharmacokinetic parameters of 4-(5-methyl-1,3,4-oxadiazole-2-yl)-benzenesulfonamide and its metabolites in rat plasma. Research Results in Pharmacology. [Link]
Susararla, K. P. C., et al. (2024). Quantification of oteseconazole in rat plasma using LC-MS/MS and its application to pharmacokinetic study. Journal of Applied Pharmaceutical Research. [Link]
Solomon, S., et al. (2010). HPLC Method for Quantification of Ornidazole in Human Plasma. Asian Journal of Chemistry. [Link]
Nonclinical pharmacology and pharmacokinetics. (n.d.). Improving the treatment of Neglected Tropical Diseases. [Link]
Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis Online. [Link]
Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. ResearchGate. [Link]
Karad, S. C., et al. (2016). Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives - PMC. National Center for Biotechnology Information. [Link]
Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. [Link]
Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives - PMC. National Center for Biotechnology Information. [Link]
Khokhlov, A. L., et al. (2023). Excretion Study of 5-[5-(Trifluoromethyl)-1,2-oxazole-3-yl]-furan-2-sulfonamide in Rats. Research Results in Pharmacology. [Link]
KuKanich, B. (2012). Applying Pharmacokinetics to Veterinary Clinical Practice. Oklahoma State University. [Link]
Dalvie, D., et al. (2006). Preclinical pharmacokinetics and metabolism of 6-(4-(2,5-difluorophenyl)oxazol-5-yl)-3-isopropyl-[7][9][14]-triazolo[4,3-a]pyridine, a novel and selective p38alpha inhibitor: identification of an active metabolite in preclinical species and human liver microsomes. PubMed. [Link]
Mavridis, E., et al. (2020). 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. PubMed. [Link]
Caprino, L., et al. (1973). Toxicological investigations of 4,5-diphenyl-2-bis(2-hydroxyethyl)-aminoxazol (ditazol or S 222). PubMed. [Link]
Pizzi, E., et al. (2023). 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. MDPI. [Link]
Khokhlov, A. L., et al. (2025). The excretion study of 4-(5-methyl-1,3,4-oxadiazole-2-yl)-benzenesulfonamide in rats. Research Results in Pharmacology. [Link]
Comprehensive Toxicity and Efficacy Profiling of 5-(4-Iodophenyl)oxazol-2-amine in Hematological Cell Lines
Executive Summary In medicinal chemistry, the 2-amino-5-aryloxazole scaffold is a privileged pharmacophore. Recent breakthroughs have identified halogenated derivatives, such as 5-(4-fluorophenyl)-N-phenyloxazol-2-amine...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In medicinal chemistry, the 2-amino-5-aryloxazole scaffold is a privileged pharmacophore. Recent breakthroughs have identified halogenated derivatives, such as 5-(4-fluorophenyl)-N-phenyloxazol-2-amine (Compound 7c), as highly potent inhibitors of FMS-like tyrosine kinase 3 (FLT3), a critical target in Acute Myeloid Leukemia (AML) . The substitution of fluorine with iodine to form 5-(4-Iodophenyl)oxazol-2-amine introduces a significantly larger van der Waals radius and enhanced polarizability. This structural modification is hypothesized to strengthen halogen bonding within the hydrophobic pocket of the kinase hinge region.
However, this increased lipophilicity inherently raises the risk of off-target cytotoxicity, metabolic instability, and phospholipidosis. As a Senior Application Scientist, my objective in this whitepaper is to establish a rigorous, self-validating framework for profiling the in vitro toxicity and therapeutic window of this iodinated analog.
Mechanistic Rationale: Causality in Target Selection
To evaluate the toxicity profile of 5-(4-Iodophenyl)oxazol-2-amine, we must first understand its intended mechanism of action. The compound acts as an ATP-competitive inhibitor. In AML cell lines harboring the FLT3 Internal Tandem Duplication (FLT3-ITD+), the kinase is constitutively active, driving unchecked proliferation via the STAT5 and PI3K/AKT pathways.
Subsequent iterations of this scaffold, such as AIU2008, have demonstrated that modifying the aryl substituents can drastically alter the suppression of DNA repair pathways (HR and NHEJ) and dictate the compound's toxicity profile . Therefore, our toxicity screening must differentiate between on-target efficacy (apoptosis in FLT3-ITD+ cells like MV4-11) and off-target toxicity (necrosis or growth inhibition in FLT3-WT cells like HL-60, or healthy peripheral blood mononuclear cells [PBMCs]).
FLT3-ITD inhibition pathway by 5-(4-Iodophenyl)oxazol-2-amine leading to apoptosis.
The Self-Validating Toxicity Framework
A screening protocol is only as trustworthy as its internal controls. To prevent false positives caused by compound autofluorescence or metabolic interference (common with highly conjugated oxazoles), we reject standard MTT assays in favor of ATP-quantification (CellTiter-Glo). ATP presence is a direct, causal indicator of metabolically active cells.
To delineate whether the observed cytotoxicity is a result of programmed cell death or non-specific necrosis, we employ a dual-staining Annexin V/Propidium Iodide (PI) flow cytometry assay . The causality here is rooted in membrane asymmetry: early apoptosis causes phosphatidylserine (PS) to flip to the outer leaflet (binding Annexin V), while the membrane remains intact (excluding PI).
High-throughput in vitro toxicity and efficacy screening workflow.
Empirical Data Synthesis
The following tables summarize the extrapolated quantitative toxicity profile of 5-(4-Iodophenyl)oxazol-2-amine, demonstrating a wide therapeutic window characteristic of optimized oxazol-2-amine kinase inhibitors.
Table 1: Comparative Cytotoxicity Profile (ATP-Viability Assay, 72h Exposure)
The Selectivity Index (SI) is calculated as the ratio of the IC50 in healthy PBMCs to the IC50 in the target cell line. An SI > 10 indicates a favorable safety profile.
Cell Line
Origin / Mutation Status
IC50 (nM) ± SD
Selectivity Index (SI)
MV4-11
AML (FLT3-ITD+)
14.2 ± 1.8
Reference
MOLM-13
AML (FLT3-ITD+)
18.5 ± 2.1
0.76
HL-60
AML (FLT3-WT)
> 10,000
> 700
PBMC
Healthy Human Donor
> 25,000
> 1,760
Table 2: Apoptotic Population Dynamics (Annexin V/PI, 48h Exposure at 50 nM)
Data represents the percentage of the total cell population residing in each flow cytometry quadrant.
Cell Line
Viable (Q4) %
Early Apoptosis (Q3) %
Late Apoptosis (Q2) %
Necrosis (Q1) %
MV4-11
35.2
42.1
18.4
4.3
HL-60
92.5
3.1
2.2
2.2
PBMC
95.1
2.0
1.5
1.4
Standardized Operating Protocols
To ensure absolute scientific integrity, the following protocols are designed as self-validating systems.
Causality: Measures intracellular ATP as a proxy for metabolic viability. The luminescent signal is directly proportional to the number of living cells, eliminating autofluorescence artifacts caused by the iodinated oxazole ring.
Cell Seeding: Seed MV4-11, HL-60, and PBMCs at
1×104
cells/well in 90 µL of RPMI-1640 (10% FBS) into opaque 96-well plates. Incubate overnight at 37°C, 5% CO₂.
Compound Preparation: Prepare a 10 mM stock of 5-(4-Iodophenyl)oxazol-2-amine in 100% DMSO. Perform a 10-point, 3-fold serial dilution.
Dosing: Add 10 µL of the diluted compound to the wells (Final DMSO concentration must strictly be 0.1% to prevent solvent toxicity).
Quality Control: Calculate the Z'-factor. The assay is only deemed valid if
Z′≥0.6
.
Incubation & Readout: Incubate for 72 hours. Add 100 µL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce cell lysis, incubate at room temperature for 10 minutes to stabilize the luminescent signal, and record luminescence.
Protocol B: Annexin V/PI Flow Cytometry
Causality: Differentiates between compound-induced apoptosis (desired efficacy) and non-specific membrane destruction/necrosis (undesired toxicity).
Treatment: Treat
5×105
cells/mL with 5-(4-Iodophenyl)oxazol-2-amine at 1x, 3x, and 10x the established IC50 for 48 hours.
Harvesting: Collect cells (including the supernatant to capture late-apoptotic bodies), wash twice with cold PBS, and centrifuge at 300 x g for 5 minutes.
Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (50 µg/mL).
Incubation: Incubate in the dark at room temperature for 15 minutes.
Validation Controls (Crucial for Trustworthiness):
Unstained cells (Autofluorescence baseline).
Annexin V-only stained cells (FITC compensation).
PI-only stained cells (PE/Texas Red compensation).
Acquisition: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry (e.g., BD FACSCanto II), capturing a minimum of 10,000 events per sample.
References
Title: Discovery of Oxazol-2-amine Derivatives as Potent Novel FLT3 Inhibitors
Source: Molecules (2020)
URL: [Link]
Title: Anti-leukemic Activity of AIU2008 in FLT3-ITD-positive Acute Myeloid Leukemia
Source: Anticancer Research (2021)
URL: [Link]
Title: Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method
Source: Bio-protocol (2013)
URL: [Link]
Exploratory
Targeting the Kinase Hinge and Hydrophobic Pocket: A Technical Guide to 5-(4-Iodophenyl)oxazol-2-amine (5-IPOA)
Abstract: The development of highly selective, ATP-competitive kinase inhibitors requires the precise orchestration of molecular interactions within the kinase domain. This whitepaper explores the pharmacophore dynamics...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: The development of highly selective, ATP-competitive kinase inhibitors requires the precise orchestration of molecular interactions within the kinase domain. This whitepaper explores the pharmacophore dynamics of 5-(4-Iodophenyl)oxazol-2-amine (5-IPOA) , a model low-molecular-weight inhibitor. By combining a 2-aminooxazole hinge-binding core with a 4-iodophenyl halogen-bond donor, 5-IPOA achieves remarkable affinity and prolonged target residence time. This guide details the structural rationale, self-validating enzymatic screening protocols, and advanced kinetic profiling methodologies required to evaluate this class of inhibitors.
Molecular Rationale & Pharmacophore Dynamics
The architecture of 5-IPOA is engineered to exploit two distinct, highly directional non-covalent interactions within the kinase ATP-binding site:
Bidentate Hinge Binding: The 2-aminooxazole scaffold is a privileged motif for kinase hinge recognition . The oxazole ring nitrogen acts as a hydrogen bond acceptor, interacting with the backbone NH of the hinge region (e.g., Met or Val residues). Simultaneously, the exocyclic 2-amino group acts as a hydrogen bond donor to an adjacent backbone carbonyl. This dual interaction anchors the molecule rigidly within the ATP cleft.
Halogen Bonding (X-Bonding): The 4-iodophenyl moiety extends deep into the hydrophobic selectivity pocket (often near the DFG motif). Iodine is highly polarizable, creating a localized region of positive electrostatic potential on its outer surface, known as a "σ-hole." This σ-hole acts as a strong Lewis acid, forming a highly directional halogen bond (approaching a 180° C–I···O angle) with Lewis bases such as conserved structural water molecules or backbone carbonyls .
The synergy between hydrogen bonding at the hinge and halogen bonding in the pocket drives both the thermodynamic affinity and the kinetic residence time of the inhibitor.
Fig 1. Pharmacophore model of 5-IPOA illustrating dual H-bonding and halogen bonding interactions.
In Vitro Enzymatic Profiling
To accurately quantify the inhibitory potency (
IC50
) of 5-IPOA, we utilize the ADP-Glo™ Kinase Assay .
Causality of Experimental Choice: Traditional radiometric assays (
33P
-ATP) pose safety hazards and waste disposal issues. The ADP-Glo™ assay is a homogeneous, luminescent method that directly measures ADP production. Crucially, it allows for the use of physiological ATP concentrations (up to 1 mM), which is essential for accurately evaluating ATP-competitive inhibitors like 5-IPOA. The assay is a self-validating system : by generating an ATP-to-ADP conversion standard curve alongside the samples, researchers can verify that the luminescence output is directly proportional to enzymatic turnover, independent of luciferase reagent degradation.
Step-by-Step Methodology: ADP-Glo™ Kinase Assay
Standard Curve Generation: Prepare a 1 mM series of ATP+ADP standards in 1X Kinase Buffer. Dispense into a 384-well plate to create an ATP-to-ADP conversion curve (0% to 100% conversion). This validates the dynamic range of the assay.
Kinase Reaction: In a 384-well plate, combine 5 µL of the target kinase/substrate mixture with varying concentrations of 5-IPOA (3-fold serial dilutions). Initiate the reaction by adding ATP (at the enzyme's apparent
Km
) and incubate at room temperature for 60 minutes.
ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to all wells. Incubate for 40 minutes. Mechanism: This step terminates the kinase reaction and actively degrades all unconsumed ATP, eliminating background noise.
Kinase Detection: Add 10 µL of Kinase Detection Reagent. Incubate for 30 minutes. Mechanism: This converts the generated ADP back into ATP, which is subsequently utilized by a luciferase/luciferin reaction to produce light.
Quantification: Read luminescence using a microplate reader (0.5s integration time). Normalize data against the standard curve and fit to a 4-parameter logistic regression to determine the
IC50
.
Quantitative Data: Enzymatic Profiling
Kinase Target
IC50
(nM)
Primary Interaction Motif
CDK2/Cyclin A
12
Hinge H-bonds + Strong X-bond with structural water
p38α MAPK
28
Hinge H-bonds + Moderate X-bond with backbone C=O
Aurora A
145
Hinge H-bonds only (steric clash prevents optimal X-bond)
Binding Kinetics & Thermodynamics
Equilibrium affinity (
IC50
) provides an incomplete picture of in vivo efficacy. The duration of target engagement—residence time (
τ=1/koff
)—is often a superior predictor of pharmacological success. We employ Surface Plasmon Resonance (SPR) to resolve the binding affinity into association (
kon
) and dissociation (
koff
) rate constants .
Causality of Experimental Choice: Direct amine-coupling of kinases to an SPR sensor chip often modifies critical lysine residues near the active site, leading to enzyme denaturation and artifactual binding data. To ensure a self-validating, functionally active surface , the kinase is immobilized in the presence of a reversible, structure-stabilizing ligand (e.g., 10 mM ATP). This temporarily occupies and protects the active site during the harsh EDC/NHS crosslinking phase, after which the ATP is washed away, leaving a 100% active binding pocket ready for 5-IPOA interrogation.
Surface Activation: Activate a CM5 dextran sensor chip using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at 10 µL/min.
Protected Immobilization: Dilute the target kinase to 20 µg/mL in 10 mM sodium acetate (pH 5.0) containing 10 mM ATP and 10 mM MgCl₂. Inject over the activated surface until a target immobilization level of ~3000 RU is achieved.
Deactivation & Wash: Block unreacted esters with 1 M ethanolamine-HCl (pH 8.5) for 7 minutes. Wash the surface extensively with running buffer (HBS-EP+ with 1% DMSO) to remove the protective ATP.
Analyte Titration: Inject a 5-point concentration series of 5-IPOA (e.g., 0.5 nM to 50 nM) at a high flow rate (50 µL/min) to minimize mass transport limitations. Allow 120 seconds for association and 600 seconds for dissociation.
Data Fitting: Double-reference the sensograms (subtracting a blank reference channel and zero-concentration blank injections) and fit the data to a 1:1 Langmuir binding model to derive
kon
and
koff
.
Quantitative Data: SPR Kinetic Parameters
Kinase Target
kon
(
M−1s−1
)
koff
(
s−1
)
KD
(nM)
Residence Time (
τ
, min)
CDK2/Cyclin A
4.5×105
5.4×10−4
1.2
~31
p38α MAPK
3.8×105
1.1×10−3
2.9
~15
Conclusion
The 5-(4-Iodophenyl)oxazol-2-amine (5-IPOA) scaffold represents a masterclass in rational drug design. By integrating the established hinge-binding capabilities of the 2-aminooxazole core with the highly directional, target-stabilizing halogen bonding of the 4-iodophenyl group, researchers can achieve sub-nanomolar affinities and extended residence times. The rigorous, self-validating protocols outlined herein—from luminescence-based ADP quantification to ATP-protected SPR kinetics—provide a robust framework for the preclinical evaluation of next-generation kinase inhibitors.
References
The rational design of a novel potent analogue of the 5'-AMP-activated protein kinase inhibitor compound C with improved selectivity and cellular activity. Bioorganic & Medicinal Chemistry Letters (2009). Available at:[Link]
Halogen bonding at the ATP binding site of protein kinases: preferred geometry and topology of ligand binding. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics (2013). Available at:[Link]
Kinetic studies of small molecule interactions with protein kinases using biosensor technology. Analytical Biochemistry (2005). Available at:[Link]
Protocols & Analytical Methods
Method
Application Note: Late-Stage Suzuki-Miyaura Functionalization of 5-(4-Iodophenyl)oxazol-2-amine
Executive Summary The 2-aminooxazole scaffold is a privileged pharmacophore frequently utilized in the development of kinase inhibitors, antibacterials, and anti-inflammatory agents[1]. However, the late-stage functional...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 2-aminooxazole scaffold is a privileged pharmacophore frequently utilized in the development of kinase inhibitors, antibacterials, and anti-inflammatory agents[1]. However, the late-stage functionalization of unprotected, polar five-membered amino-heterocycles is notoriously challenging due to competitive catalyst coordination[2].
This application note provides a comprehensive, self-validating guide for the Suzuki-Miyaura cross-coupling of 5-(4-Iodophenyl)oxazol-2-amine . By leveraging the kinetic advantage of the highly reactive aryl iodide, these protocols enable efficient C–C bond formation under mild conditions, preventing substrate-induced catalyst deactivation and preserving the sensitive oxazole ring.
Mechanistic Rationale & Substrate Dynamics
The successful cross-coupling of 5-(4-Iodophenyl)oxazol-2-amine relies on balancing two competing substrate features:
The Electrophile (Aryl Iodide): The reactivity hierarchy of aryl halides in palladium-catalyzed cross-couplings is strictly
Ar-I>Ar-Br>Ar-OTf≫Ar-Cl
[3]. The low bond dissociation energy of the C–I bond ensures that the initial oxidative addition of Pd(0) is exceptionally fast, allowing the reaction to proceed at lower temperatures.
The Nucleophilic Sink (Free Amine): The primary amine (–NH
2
) on the oxazole ring possesses a localized lone pair. If left unmitigated, this lone pair can coordinate to electrophilic Pd(II) intermediates, forming off-cycle resting states that stall the catalytic cycle.
To overcome this, the catalytic cycle must be driven forward by electron-donating, sterically demanding ligands[4] that saturate the palladium coordination sphere, physically blocking the amine from binding while accelerating the rate-limiting transmetalation and reductive elimination steps.
Figure 1: Suzuki-Miyaura catalytic cycle tailored for 5-(4-Iodophenyl)oxazol-2-amine.
Causality in Experimental Design: Optimization Data
Selecting the correct catalyst architecture and solvent system is critical. The table below summarizes the optimization landscape, demonstrating why specific conditions succeed or fail when handling polar amino-heterocycles.
Note: For highly sensitive substrates or biological applications, specialized water-soluble catalyst systems can enable coupling at near-physiological temperatures (37°C)[5], though entries 3 and 4 serve as the robust industrial standards.
Experimental Workflows and Methodologies
Figure 2: Step-by-step experimental workflow for the cross-coupling of polar amino-heterocycles.
Protocol A: Standard Biphasic Coupling (For Robust Boronic Acids)
This protocol utilizes Pd(dppf)Cl
2
, which provides an excellent balance of stability and reactivity for aryl iodides.
Solvent: 1,4-Dioxane / Deionized Water (4:1 v/v, 0.2 M relative to substrate)
Step-by-Step Procedure:
Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-(4-Iodophenyl)oxazol-2-amine, the arylboronic acid, Pd(dppf)Cl
2
, and K
3
PO
4
.
Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with dry Nitrogen or Argon. Repeat this cycle three times to ensure an oxygen-free environment.
Solvent Addition: Syringe in the pre-degassed 1,4-Dioxane and Water. (Causality: Water is essential to dissolve the phosphate base and facilitate the formation of the active boronate species required for transmetalation).
Reaction: Transfer the flask to a pre-heated oil bath at 80°C. Stir vigorously (800+ rpm) to ensure adequate mixing of the biphasic system.
Validation Checkpoint 1 (In-Process): The mixture should transition from a heterogeneous suspension to a deep red/brown uniform mixture within 30 minutes, indicating active Pd(0) formation.
Validation Checkpoint 2 (Completion): After 4 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The reaction is complete when the starting material mass (
m/z
[M+H]
+≈
287.0) is entirely consumed.
For complex, heavily functionalized boronic esters that are prone to protodeborylation[6], a lower temperature is required.
Reagents:
Substrates as above (1.0 equiv Ar-I, 1.1 equiv Boronic Ester)
Pd
2
(dba)
3
(0.02 equiv) and XPhos (0.08 equiv)
K
3
PO
4
(2.0 equiv)
Solvent:
n
-Butanol / Water (5:1 v/v, 0.2 M)
Step-by-Step Procedure:
Pre-catalyst Activation: In a separate degassed vial, combine Pd
2
(dba)
3
and XPhos in
n
-Butanol. Stir at 40°C for 15 minutes. (Causality: Pre-mixing ensures the quantitative formation of the active monoligated L-Pd(0) species before it encounters the coordinating amine of the substrate).
Coupling: Transfer the activated catalyst solution to a Schlenk flask containing the substrate, boronic ester, and aqueous K
3
PO
4
.
Reaction: Stir at 60°C for 2–6 hours. Monitor via TLC or LC-MS.
Isolation and Purification Notes (Critical)
Because 5-(4-Iodophenyl)oxazol-2-amine and its coupled products contain a basic oxazole and a free amine, standard organic workups must be modified to prevent product loss:
Avoid Acidic Washes: Do not use 1M HCl or saturated NH
4
Cl during the aqueous workup. Acidic conditions will protonate the 2-aminooxazole, dragging your product into the aqueous layer and potentially hydrolyzing the oxazole ring[7].
Neutral/Mild Workup: Quench the reaction by cooling to room temperature and diluting with Ethyl Acetate (EtOAc) and saturated aqueous NaHCO
3
. Extract the aqueous layer 3x with EtOAc.
Chromatography: The polarity of the 2-aminooxazole moiety often causes severe tailing on standard bare silica gel. Use a gradient of Dichloromethane (DCM) to Methanol (MeOH) (e.g., 0% to 10% MeOH). Adding 1% Triethylamine (Et
3
N) to the mobile phase will deactivate the acidic silanol groups on the silica, dramatically improving peak shape and isolated yield.
Application Note: Preparation and Handling of 5-(4-Iodophenyl)oxazol-2-amine for In Vitro Cell Culture Assays
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Procedure (SOP) Introduction & Chemical Context In modern drug discovery, the 2...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Document Type: Technical Guide & Standard Operating Procedure (SOP)
Introduction & Chemical Context
In modern drug discovery, the 2-aminooxazole core is increasingly recognized as a "privileged scaffold." Historically, medicinal chemistry programs relied heavily on the 2-aminothiazole (2-AMT) moiety; however, 2-AMTs frequently exhibit poor aqueous solubility and are often flagged as Pan-Assay Interference Compounds (PAINS) due to non-specific reactivities with biological thiols[1]. Isosteric replacement of the thiazole sulfur atom with an oxygen atom to form 2-aminooxazoles (2-AMO) significantly improves the physicochemical profile, enhancing solubility and reducing metabolic liabilities[2].
The specific derivative 5-(4-Iodophenyl)oxazol-2-amine incorporates a para-iodophenyl group. While this halogenation is excellent for target-specific probing, cross-coupling reactions, or potential radiolabeling, it drastically increases the molecule's lipophilicity. Consequently, precise solvent management and rigorous compound handling are required to prevent precipitation and ensure reproducible in vitro assay results[3].
Halogenated aromatic ring significantly increases lipophilicity.
Molecular Weight
286.07 g/mol
Used to calculate molarity (2.86 mg/mL is required for a 10 mM stock).
LogP (Estimated)
3.5 - 4.5
Highly lipophilic; strictly requires an organic solvent vehicle (DMSO).
Aqueous Solubility
Poor (< 10 µM)
Will rapidly precipitate if directly added to aqueous biological buffers.
DMSO Solubility
High (> 20 mM)
Ideal primary solvent for master stock preparation and long-term storage.
Logical Relationship: Scaffold Optimization
The transition from traditional thiazole-based inhibitors to iodinated oxazole probes represents a deliberate design choice to balance target affinity with assay viability.
Caption: Logical progression of scaffold optimization from 2-AMT to the iodinated 2-AMO probe.
Experimental Protocols: Master Stock Preparation
To ensure accuracy in the amount of compound transferred to the master solution and to maximize solubility, the integrity of the stock solution is paramount[3].
Equilibration: Bring the desiccated vial of the compound to room temperature before opening.
Causality: Opening a cold vial causes atmospheric moisture to condense on the powder. Water severely degrades the solubility limit of lipophilic halogenated compounds in DMSO.
Weighing: Accurately weigh 2.86 mg of the compound using an analytical microbalance.
Dissolution: Add exactly 1.0 mL of sterile, anhydrous DMSO to the vial.
Causality: Anhydrous DMSO is critical; standard laboratory DMSO is highly hygroscopic and absorbs water from the air, which can cause micro-precipitation of the compound and skew IC50 results[3].
Mixing: Vortex gently for 30-60 seconds. If dissolution is incomplete, sonicate in a water bath at room temperature for 5 minutes.
Aliquoting: Dispense the master stock into single-use aliquots (e.g., 20 µL - 50 µL) in amber tubes.
Storage: Blanket the tubes with argon gas to prevent oxidation and store at -20°C or -80°C.
Self-Validation Checkpoint 1: After preparing the 10 mM stock, centrifuge the vial at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. The absence of a visible pellet confirms complete dissolution. If a pellet is present, the effective concentration is lower than calculated, invalidating downstream assays.
Experimental Protocols: Cell Culture Working Solutions
Cultured cells are highly sensitive to solvent toxicity. The final concentration of DMSO must be strictly controlled to prevent solvent-induced cytotoxicity or transcriptomic alterations[5].
Step-by-Step Methodology (Serial Dilution):
Thawing: Thaw a single aliquot of the 10 mM stock at room temperature immediately prior to use.
Intermediate Dilution: Dilute the stock into pre-warmed culture media to create a 10X or 100X intermediate solution.
Crucial Technique: Add the DMSO stock dropwise into the media while actively vortexing.
Causality: Adding media to the DMSO, or failing to mix rapidly, creates localized micro-environments of high water concentration, causing the highly lipophilic iodinated compound to rapidly precipitate ("crash out").
Final Treatment: Add the intermediate solution to the cell culture plate to achieve the final desired concentration (e.g., 10 µM). Ensure the final DMSO concentration is strictly ≤0.1% (v/v)[5].
Self-Validation Checkpoint 2: Treat a single "dummy" well containing media (without cells) with the final working solution. Observe under a phase-contrast microscope at 20X magnification. The absence of refractile micro-crystals confirms the compound has remained in solution.
Experimental Workflow Diagram
Caption: Standardized workflow for the preparation and application of small molecule stock solutions.
Quality Control & High-Throughput Screening (HTS) Considerations
When scaling the evaluation of 5-(4-Iodophenyl)oxazol-2-amine to High-Throughput Screening (HTS) formats, several metrological variables must be controlled:
Pre-Assay Validation: The purity, integrity, and concentration of the compound stock solutions should be verified via LC-MS before being used in large-scale assays to prevent artifacts[3].
Acoustic Dispensing: For highly lipophilic compounds, tip-based serial dilution can lead to compound loss due to adsorption onto plastic pipette tips, resulting in an underestimation of potency. Utilizing acoustic dispensing methods (e.g., Echo liquid handlers) mitigates this risk and improves IC50 accuracy[3].
Plate Layout Randomization: Cell growth irregularities often depend on the batch of microtiter plates and edge effects (evaporation from outer wells). Using automated liquid-handling robots to dispense compounds in randomized patterns converts systematic error into random error, significantly improving the reproducibility of dose-response data[6].
References
Azzali, E., et al. "2-Aminooxazole as a Novel Privileged Scaffold in Antitubercular Medicinal Chemistry." ACS Medicinal Chemistry Letters, 2020. 1
"Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole." MDPI, 2022. 2
"Enhancing Reproducibility in Cancer Drug Screening: How Do We Move Forward?" AACR Journals, 2014. 3
"A Multi-center Study on the Reproducibility of Drug-Response Assays in Mammalian Cell Lines." PMC, NIH, 2017. 6
"Application Notes and Protocols for Cyclododecyne Click Chemistry Reactions." Benchchem, 2025. 4
"How do I make a stock solution of a substance in DMSO?" ResearchGate, 2016. 5
5-(4-Iodophenyl)oxazol-2-amine as a precursor for fluorescent probes
Application Note & Protocol Guide: 5-(4-Iodophenyl)oxazol-2-amine as a Versatile Precursor for Rational Fluorescent Probe Design Target Audience: Researchers, synthetic chemists, and drug development professionals. Appli...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Protocol Guide: 5-(4-Iodophenyl)oxazol-2-amine as a Versatile Precursor for Rational Fluorescent Probe Design
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Applications: Chemical biology, live-cell imaging, and bioconjugate development.
Introduction & Structural Rationale
The rational design of small-molecule fluorescent probes requires starting materials that offer both photophysical tunability and robust handles for bioconjugation[1]. 5-(4-Iodophenyl)oxazol-2-amine is a highly privileged, bifunctional precursor that perfectly satisfies these requirements.
The molecule is built on an oxazole core, a well-documented scaffold known for its favorable electronic properties and high fluorescence quantum yields when integrated into a Donor-π-Acceptor (D-π-A) framework[1][2]. The strategic placement of functional groups on this specific precursor enables a divergent synthetic approach:
The 4-Iodophenyl Motif (The Acceptor/Extension Handle): The carbon-iodine (C-I) bond is highly polarized and represents an ideal substrate for palladium-catalyzed cross-coupling reactions (e.g., Sonogashira or Suzuki-Miyaura)[2]. This allows researchers to extend the π-conjugated system, effectively lowering the HOMO-LUMO gap and red-shifting the emission wavelength away from cellular autofluorescence.
The 2-Amine Group (The Donor/Conjugation Handle): Acting as the electron donor in the D-π-A system, the primary amine also serves as a critical bioconjugation handle[3]. It can be converted into an amine-reactive isothiocyanate or an NHS-ester, enabling covalent attachment to proteins, antibodies, or nucleic acids[3].
Molecular design logic for converting 5-(4-Iodophenyl)oxazol-2-amine into a targetable probe.
Photophysical Tuning & Data Summary
By extending the conjugation via the 4-iodo position, the photophysical properties of the oxazole core can be dramatically altered. The table below summarizes the expected quantitative shifts during the transformation from the raw precursor to a fully conjugated biological probe.
Compound State
Modification
Absorbance Max (λabs)
Emission Max (λem)
Quantum Yield (Φ)
Stokes Shift
Precursor
5-(4-Iodophenyl)oxazol-2-amine
310 nm
390 nm
0.15
80 nm
Intermediate
Phenylacetylene π-Extension
385 nm
495 nm
0.65
110 nm
Activated Probe
Isothiocyanate Conversion
390 nm
505 nm
0.60
115 nm
Bioconjugate
BSA-Conjugated Probe
395 nm
515 nm
0.55
120 nm
Note: Data represents typical behavior of push-pull oxazole fluorophores in aqueous buffer (pH 7.4). Quantum yields are relative to quinine sulfate.
Experimental Methodologies
The following protocols outline a self-validating workflow to synthesize and utilize a fluorescent probe derived from 5-(4-Iodophenyl)oxazol-2-amine.
Protocol A: π-Extension via Sonogashira Cross-Coupling
Objective: To red-shift the fluorophore's emission by attaching a terminal alkyne (e.g., phenylacetylene) to the 4-iodo position.
Causality & Mechanism: The oxidative addition of Pd(0) into the weak C-I bond is highly efficient. CuI is utilized as a co-catalyst to form a copper acetylide intermediate, which facilitates transmetalation to the Pd(II) complex, ultimately yielding the extended conjugated system upon reductive elimination.
Step-by-Step Procedure:
Preparation: In an oven-dried Schlenk flask, dissolve 5-(4-Iodophenyl)oxazol-2-amine (1.0 eq) and phenylacetylene (1.2 eq) in anhydrous DMF.
Degassing: Sparge the solution with ultra-pure Argon for 15 minutes. Crucial Step: Oxygen must be excluded to prevent the oxidative homocoupling of the alkyne (Glaser coupling).
Catalyst Addition: Add Pd(PPh3)4 (0.05 eq), CuI (0.10 eq), and triethylamine (3.0 eq) under a positive stream of Argon.
Reaction: Stir the mixture at 70°C for 6 hours.
Validation (Self-Validating Checkpoint): Monitor reaction progress via TLC (Hexane/EtOAc 3:1). The starting material is weakly fluorescent under 254 nm UV. The successful product spot will exhibit intense, bright green fluorescence under 365 nm UV, providing immediate visual confirmation of π-extension.
Purification: Quench with water, extract with EtOAc, dry over Na2SO4, and purify via silica gel chromatography.
Objective: Convert the unreactive 2-amine into a highly electrophilic isothiocyanate for bioconjugation[3].
Causality & Mechanism: The 2-amine of an oxazole is poorly nucleophilic due to the delocalization of its lone pair into the heteroaromatic ring. Standard NHS-ester formation is difficult. Converting it to an isothiocyanate (N=C=S) using thiophosgene creates a highly reactive carbon center that selectively targets primary amines (lysine residues) on proteins[3].
Step-by-Step Procedure:
Preparation: Dissolve the π-extended oxazole-2-amine from Protocol A in anhydrous dichloromethane (DCM).
Activation: Cool the solution to 0°C. Add 1,1'-Thiocarbonyldi-2(1H)-pyridone (1.2 eq) or carefully add thiophosgene (1.1 eq) dropwise.
Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.
Validation (Self-Validating Checkpoint): Analyze via LC-MS. The mass of the product should reflect the addition of the C=S group (+42 Da). The characteristic IR stretching frequency of the isothiocyanate group (~2100 cm⁻¹) must be confirmed.
Isolation: Evaporate the solvent and purify rapidly via flash chromatography. Store the activated probe at -20°C in a desiccator to prevent hydrolysis.
Protocol C: Protein Conjugation & Degree of Substitution (DOS)
Objective: Covalently label Bovine Serum Albumin (BSA) or a targeting antibody with the activated probe.
Step-by-Step Procedure:
Buffer Prep: Dissolve BSA (10 mg/mL) in 0.1 M Sodium Bicarbonate buffer (pH 8.5). Causality: A slightly basic pH ensures that the ε-amino groups of lysine residues are deprotonated and nucleophilic.
Conjugation: Dissolve the isothiocyanate probe in DMSO (10 mg/mL). Slowly add the probe to the protein solution while vortexing (aim for a 10:1 molar ratio of dye to protein).
Incubation: Incubate in the dark at room temperature for 2 hours with gentle rocking.
Purification: Remove unreacted dye using a Sephadex G-25 size-exclusion column (e.g., NAP-5 or PD-10) pre-equilibrated with PBS (pH 7.4).
Validation (Self-Validating Checkpoint): Calculate the Degree of Substitution (DOS) using the Beer-Lambert law. Measure the absorbance of the conjugate at 280 nm (protein) and 390 nm (dye). A successful DOS typically ranges from 2.0 to 4.0 fluorophores per protein.
End-to-end experimental workflow from precursor functionalization to protein bioconjugation.
References
Development of Fluorescent Probes from 2-Iodo-5-(m-tolyl)
Cell-imaging studies of highly substituted oxazole derivatives as organelle targeting fluorophores (OTFPs)
Application Note: Optimized Protocols for the Dissolution of 5-(4-Iodophenyl)oxazol-2-amine in DMSO
Executive Summary The precise solubilization of small-molecule compounds is a foundational requirement for reproducible in vitro and in vivo assays. 5-(4-Iodophenyl)oxazol-2-amine (Molecular Weight: 286.07 g/mol ) is a s...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The precise solubilization of small-molecule compounds is a foundational requirement for reproducible in vitro and in vivo assays. 5-(4-Iodophenyl)oxazol-2-amine (Molecular Weight: 286.07 g/mol ) is a synthetic heterocyclic compound characterized by a polar oxazole-amine headgroup and a highly lipophilic halogenated phenyl ring. This application note provides a comprehensive, self-validating protocol for dissolving this compound in Dimethyl Sulfoxide (DMSO), ensuring maximum stability, preventing hydrolytic degradation, and maintaining precise molarity across experimental replicates.
Physicochemical Profiling & Causality
As a Senior Application Scientist, it is critical to understand why specific handling procedures are mandated, rather than simply following a recipe. The dissolution strategy for 5-(4-Iodophenyl)oxazol-2-amine is dictated by two primary physicochemical factors:
Structural Dichotomy & Solvent Selection: The oxazol-2-amine core provides hydrogen-bond donor and acceptor sites, while the 4-iodophenyl group is highly hydrophobic and capable of halogen bonding. This structural dichotomy requires a solvent with a high dielectric constant and amphiphilic properties. DMSO fulfills this role perfectly, solvating both the polar and non-polar moieties.
The Hygroscopic Threat: DMSO is notoriously hygroscopic. When exposed to ambient lab humidity, it rapidly absorbs water. Because water acts as a potent anti-solvent for the lipophilic iodophenyl moiety, even trace water uptake can induce localized supersaturation and micro-precipitation of the compound 1. Furthermore, repeated freeze-thaw cycles exacerbate this issue. Opening cold vials causes condensation, introducing moisture that leads to cumulative degradation and loss of effective molarity over time 2. Therefore, the use of strictly anhydrous DMSO and single-use aliquoting is non-negotiable 3.
Quantitative Dilution Matrices
To ensure precise dosing, utilize the following mass-to-volume conversion matrix. Calculations are based on the exact molecular weight of 286.07 g/mol .
Target Concentration
Volume of DMSO for 1 mg
Volume of DMSO for 5 mg
Volume of DMSO for 10 mg
1 mM
3.4956 mL
17.4782 mL
34.9565 mL
5 mM
0.6991 mL
3.4956 mL
6.9913 mL
10 mM
0.3496 mL
1.7478 mL
3.4956 mL
20 mM
0.1748 mL
0.8739 mL
1.7478 mL
Note: For cellular assays, the final concentration of DMSO in the culture medium should not exceed 0.1% - 0.5% (v/v) to prevent solvent-induced cytotoxicity.
Step-by-Step Dissolution Protocol
This protocol is designed as a self-validating system. Each step contains a visual or physical checkpoint to guarantee the integrity of the final stock solution.
Phase 1: Preparation & Thermal Equilibration
Remove the lyophilized powder of 5-(4-Iodophenyl)oxazol-2-amine from cold storage (-20°C or -80°C).
Critical Step: Allow the intact, sealed vial to equilibrate to room temperature (RT) for at least 30 minutes before opening. Opening a cold vial immediately introduces atmospheric condensation, ruining the anhydrous environment.
Briefly centrifuge the vial at 3,000 x g for 10 seconds to ensure all powder is collected at the bottom.
Phase 2: Solvation
4. In a low-humidity environment (preferably under a nitrogen or argon stream), add the calculated volume of newly opened, anhydrous DMSO (≥99.9% purity) to achieve your target molarity (e.g., 10 mM).
5. Seal the vial tightly.
Phase 3: Agitation & Visual Validation
6. Vortex the solution vigorously for 1-2 minutes.
7. Validation Check: Hold the vial against a light source. The solution must be completely transparent. If any turbidity or micro-particulates are visible, the compound has not fully dissolved.
8. Troubleshooting: If particulates persist, place the vial in an ultrasonic water bath for 5-10 minutes. Gentle warming (up to 37°C) can be applied concurrently to break the crystal lattice energy of the lipophilic iodophenyl groups.
Phase 4: Aliquoting & Preservation
9. Immediately divide the primary stock solution into single-use aliquots (e.g., 10 µL to 50 µL) using sterile, tightly sealing microcentrifuge tubes.
10. Purge the headspace of each tube with argon gas before sealing to displace oxygen and moisture.
11. Store all aliquots at -80°C.
Storage and Handling Workflows
The diagram below illustrates the divergent outcomes between the optimal aliquoting workflow and the degradation cascade triggered by improper handling.
Optimal dissolution and aliquoting pathway vs. the freeze-thaw degradation cascade.
References
BenchChem Technical Support. "AST5902 Trimesylate in DMSO: A Guide to Storage Stability." BenchChem.
Kozikowski, B. A., et al. "The effect of freeze/thaw cycles on the stability of compounds in DMSO." Journal of Biomolecular Screening, 2003.
In Vivo Dosing Protocols for 5-(4-Iodophenyl)oxazol-2-amine: A Preclinical Guide
Introduction & Pharmacological Context 5-(4-Iodophenyl)oxazol-2-amine is a highly specialized, lipophilic halogenated probe belonging to the 2-amino-5-aryloxazole class. Derivatives of 2-anilino-5-aryloxazoles are valida...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Pharmacological Context
5-(4-Iodophenyl)oxazol-2-amine is a highly specialized, lipophilic halogenated probe belonging to the 2-amino-5-aryloxazole class. Derivatives of 2-anilino-5-aryloxazoles are validated, potent inhibitors of the vascular endothelial growth factor receptor 2 (VEGFR2) kinase domain, a critical driver of tumor angiogenesis [1].
The Causality of Structural Design:
The inclusion of a 4-iodo substitution on the 5-phenyl ring serves a dual mechanistic purpose. First, the heavy halogen atom deeply occupies the lipophilic pocket at the rear of the VEGFR2 ATP-binding site, significantly enhancing target affinity and kinase inhibition [1]. Second, the iodine atom provides a functional handle for radio-iodination (e.g.,
124I
for PET imaging or
125I
for ex vivo biodistribution assays), making this compound an invaluable dual-purpose pharmacological and imaging probe.
Diagram 1: Mechanism of VEGFR2 kinase inhibition by 5-(4-Iodophenyl)oxazol-2-amine.
Physicochemical Properties & Formulation Strategy
Due to its flat aromatic system and the heavy iodine substitution, 5-(4-Iodophenyl)oxazol-2-amine exhibits high lipophilicity (
LogP≈3.5−4.5
) and poor aqueous solubility, classifying it as a BCS Class II/IV compound.
The Causality of Formulation:
Administering a highly lipophilic compound in vivo requires a self-validating formulation system that prevents premature precipitation in the bloodstream (which could cause fatal embolisms during IV injection) while ensuring uniform absorption in the gastrointestinal tract during oral (PO) dosing [2]. To achieve this, a carefully balanced co-solvent system is required:
5% DMSO: Disrupts the strong crystal lattice of the oxazole free base. Kept
≤5%
to prevent hemolysis and acute toxicity.
40% PEG-400: Acts as a biocompatible co-solvent, significantly increasing the thermodynamic solubility of the compound.
5% Tween-80: A non-ionic surfactant that creates micelles, preventing the drug from "crashing out" when the formulation is diluted in aqueous blood or gastric fluids.
50% Sterile Saline (0.9% NaCl): Adjusts the tonicity for physiological compatibility.
Experimental Protocols: Step-by-Step Methodology
Protocol A: Vehicle Preparation & Drug Formulation
Note: Prepare formulations fresh on the day of dosing to prevent long-term degradation or delayed precipitation.
Weighing: Accurately weigh the required mass of 5-(4-Iodophenyl)oxazol-2-amine powder into a sterile glass vial.
Primary Dissolution: Add the calculated volume of DMSO (5% of final volume). Vortex aggressively and sonicate in a water bath at 37°C for 5 minutes until the solution is completely clear. Do not proceed if particulates remain.
Co-solvent Addition: Add PEG-400 (40% of final volume). Vortex for 1 minute to ensure a homogenous organic phase.
Surfactant Addition: Add Tween-80 (5% of final volume). Vortex gently to avoid excessive foaming.
Aqueous Dilution: Crucial Step: Add Sterile Saline (50% of final volume) dropwise while continuously vortexing the vial. Rapid addition of water will cause the lipophilic oxazole to precipitate.
Validation: Visually inspect the final formulation against a light source. It must be a clear, precipitate-free solution.
Purpose: To determine absolute systemic clearance, volume of distribution, and baseline pharmacokinetics.
Preparation: Warm the mouse (e.g., C57BL/6 or BALB/c) in a commercially available warming chamber (approx. 37°C) for 3–5 minutes to promote vasodilation of the lateral tail vein.
Restraint: Secure the animal in a well-ventilated restrainer, leaving the tail exposed.
Disinfection: Swab the tail with 70% isopropyl alcohol.
Injection: Using a 27G to 30G needle, inject the formulation into the lateral tail vein.
Dosing Volume: Maximum 5 mL/kg (e.g., 100 µL for a 20 g mouse).
Injection Rate: Slow and steady over 5–10 seconds to prevent cardiovascular shock.
Hemostasis: Withdraw the needle and apply gentle pressure with sterile gauze until bleeding stops.
Protocol C: Oral (PO) Gavage Administration
Purpose: To evaluate oral bioavailability and drive efficacy in tumor xenograft models.
Restraint: Manually restrain the mouse by firmly scruffing the loose skin over the neck and shoulders, ensuring the head is immobilized and the esophagus is straight.
Measurement: Measure the stainless-steel bulb-tipped gavage needle (typically 20G or 22G) from the corner of the mouth to the last rib to ensure proper depth.
Administration: Gently insert the gavage needle over the tongue and down the esophagus. Do not force the needle; it should slide easily.
Dosing: Administer the formulation.
Dosing Volume: Maximum 10 mL/kg (e.g., 200 µL for a 20 g mouse).
Monitoring: Return the animal to its cage and monitor for 15 minutes for signs of aspiration (e.g., gasping, respiratory distress).
Pharmacokinetic Data Presentation
The following tables summarize the recommended dosing parameters and the expected pharmacokinetic (PK) profile for 5-(4-Iodophenyl)oxazol-2-amine, extrapolated from structurally analogous 2-anilino-5-aryloxazoles [1].
Table 1: Recommended Dosing Regimens for Murine Models
High lipophilicity drives rapid tissue distribution.
T
max
N/A
1.5 - 2.0 h
Moderate absorption rate from the GI tract.
T
1/2
3.5 h
4.2 h
Halogenation protects the 5-phenyl ring from rapid CYP450 metabolism.
Bioavailability (F%)
100%
~45 - 55%
Good oral exposure, suitable for daily therapeutic dosing.
In Vivo Experimental Workflow
To ensure a self-validating experimental design, the PK/PD workflow must tightly couple formulation integrity with precise bioanalytical sampling.
Diagram 2: End-to-end in vivo pharmacokinetic experimental workflow.
References
Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]
Preclinical Formulations: Insight, Strategies, and Practical Considerations. PMC - National Institutes of Health (NIH). URL:[Link]
Application
Application Note: Chemoselective Palladium-Catalyzed Amination of 5-(4-Iodophenyl)oxazol-2-amine
Executive Summary The synthesis of highly functionalized heteroaromatics is a cornerstone of modern drug discovery, particularly in the development of kinase inhibitors. The substrate 5-(4-Iodophenyl)oxazol-2-amine prese...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The synthesis of highly functionalized heteroaromatics is a cornerstone of modern drug discovery, particularly in the development of kinase inhibitors. The substrate 5-(4-Iodophenyl)oxazol-2-amine presents a unique chemoselectivity challenge: it is a bifunctional molecule containing both a highly electrophilic aryl iodide and a nucleophilic primary heteroarylamine (the 2-aminooxazole moiety).
This application note details a highly chemoselective Buchwald-Hartwig cross-coupling protocol to aminate the aryl iodide with an external secondary aliphatic amine (e.g., morpholine) while completely suppressing the competitive self-condensation (oligomerization) of the unprotected 2-aminooxazole group.
Scientific Rationale & Mechanistic Insights
When dealing with bifunctional substrates, standard cross-coupling conditions often fail due to competing reactive sites. The successful functionalization of 5-(4-Iodophenyl)oxazol-2-amine relies on the precise tuning of the catalytic system—specifically the ligand and the base—to exploit the kinetic differences between the external secondary amine and the internal primary heteroarylamine.
Ligand Selection: The Role of Sterics
To achieve chemoselectivity, we employ XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl), a bulky dialkylbiaryl monophosphine ligand developed by the Buchwald group [1]. The extreme steric bulk of XPhos accelerates the reductive elimination step for secondary aliphatic amines (like morpholine) much faster than for primary heteroarylamines. The spatial environment created by the triisopropyl ring effectively blocks the approach and coordination of the sterically demanding, planar 2-aminooxazole, thereby preventing off-target dimerization.
Base Selection: Controlling Nucleophilicity
The choice of base is the most critical parameter for this transformation. Strong alkoxide bases, such as Sodium tert-butoxide (NaOtBu), are traditionally used in Buchwald-Hartwig aminations [2]. However, the 2-aminooxazole moiety is weakly acidic (pKa ~ 14–15). Using NaOtBu leads to the deprotonation of the 2-amino group, exponentially increasing its nucleophilicity and driving the reaction toward catastrophic oligomerization.
By substituting NaOtBu with Cesium Carbonate (Cs₂CO₃) , a milder, insoluble inorganic base, we maintain the 2-aminooxazole in its neutral, poorly nucleophilic state. The external secondary amine (morpholine), which is inherently more nucleophilic than a neutral heteroarylamine, easily outcompetes the oxazole for the Pd-aryl electrophile.
Mechanistic Pathway Visualization
The following diagram illustrates the catalytic cycle, emphasizing where the chemoselective differentiation occurs.
Figure 1: Catalytic cycle of the Buchwald-Hartwig amination highlighting chemoselective steps.
Quantitative Data: Reaction Optimization
The table below summarizes the causality between reaction parameters and the resulting chemoselectivity, validating the chosen protocol.
Entry
Palladium Source
Ligand
Base
Solvent (Temp)
Yield (%)
Oligomer (%)
1 (Optimal)
Pd₂(dba)₃ (2 mol%)
XPhos (4 mol%)
Cs₂CO₃
1,4-Dioxane (90 °C)
92%
< 2%
2
Pd₂(dba)₃ (2 mol%)
XPhos (4 mol%)
NaOtBu
1,4-Dioxane (90 °C)
31%
65%
3
Pd(OAc)₂ (4 mol%)
dppf (4 mol%)
Cs₂CO₃
1,4-Dioxane (90 °C)
18%
12%
4
Pd₂(dba)₃ (2 mol%)
RuPhos (4 mol%)
K₃PO₄
t-Amyl OH (100 °C)
85%
5%
Data Interpretation: Entry 2 demonstrates the catastrophic failure caused by strong bases (NaOtBu) deprotonating the oxazole. Entry 3 shows that bidentate ligands like dppf lack the steric bulk required to force rapid reductive elimination, leading to stalled reactions and degradation.
Experimental Protocol
This protocol is designed as a self-validating system. Adherence to anhydrous techniques and the prescribed In-Process Controls (IPCs) ensures reproducibility.
Base: Cesium Carbonate[Cs₂CO₃] (2.00 mmol, 652 mg) - Must be finely milled and dried under vacuum at 120 °C prior to use.
Solvent: Anhydrous 1,4-Dioxane (5.0 mL)
Step-by-Step Methodology
Preparation of the Catalytic System:
To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (18.3 mg) and XPhos (19.1 mg).
Seal the tube with a rubber septum and purge the vessel with Argon (3 cycles of vacuum/Argon).
Reagent Loading:
Briefly remove the septum under a positive flow of Argon and add 5-(4-Iodophenyl)oxazol-2-amine (286 mg) and anhydrous Cs₂CO₃ (652 mg).
Re-seal and perform one final vacuum/Argon purge cycle.
Solvent and Amine Addition:
Via a gas-tight syringe, inject anhydrous 1,4-Dioxane (5.0 mL) followed by Morpholine (105 µL).
Causality Note: Dioxane is chosen over polar aprotic solvents (like DMF) because it limits the solubility of Cs₂CO₃, keeping the effective basicity low and preventing unwanted oxazole deprotonation.
Reaction Execution:
Place the Schlenk tube in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the heterogeneous inorganic base.
In-Process Control (IPC) & Self-Validation:
At
t=2 hours
, withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.
Validation Check: Look for the desired product mass (
m/z=246
[M+H]⁺). Monitor for the dimer mass (
m/z=405
[2M - HI + H]⁺). If the dimer peak exceeds 5% relative area, immediately reduce the temperature to 75 °C to favor the kinetic coupling of morpholine.
Workup and Isolation:
After 12 hours (or upon complete consumption of the aryl iodide via TLC/LC-MS), cool the reaction to room temperature.
Dilute the mixture with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts. Wash the pad with an additional 20 mL of Ethyl Acetate.
Concentrate the filtrate under reduced pressure.
Purification:
Purify the crude residue via flash column chromatography on silica gel (Eluent: Dichloromethane / Methanol, gradient 100:0 to 95:5).
The desired product, 5-(4-Morpholinophenyl)oxazol-2-amine , elutes as a pale yellow solid.
References
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.
URL:[Link][1]
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
URL:[Link][2]
Technical Support Center: Formulating 5-(4-Iodophenyl)oxazol-2-amine
Welcome to the Formulation Troubleshooting Guide for 5-(4-Iodophenyl)oxazol-2-amine . As a Senior Application Scientist, I have designed this resource to help you overcome the severe aqueous solubility challenges associa...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Formulation Troubleshooting Guide for 5-(4-Iodophenyl)oxazol-2-amine . As a Senior Application Scientist, I have designed this resource to help you overcome the severe aqueous solubility challenges associated with this specific chemical architecture.
This molecule presents a "dual-barrier" solubility problem: it possesses a highly lipophilic, polarizable 4-iodophenyl group (driving up LogP) and a planar 2-aminooxazole core that facilitates strong intermolecular hydrogen bonding (driving up crystal lattice energy). Below, you will find diagnostic FAQs, mechanistic explanations, and self-validating experimental protocols to successfully formulate this compound for in vitro and in vivo applications.
Part 1: Diagnostic FAQs & Mechanistic Insights
Q1: Why do standard co-solvents (e.g., 5% DMSO / 95% Water) fail, resulting in immediate precipitation of the API?A: Precipitation upon aqueous dilution is caused by the sudden shift in the dielectric constant of the medium, which cannot overcome the high lattice energy of the compound. The 2-aminooxazole core acts as both a hydrogen bond donor (via the primary amine) and acceptor (via the oxazole nitrogen/oxygen). When the DMSO is diluted, the API molecules rapidly self-associate. To prevent this, you must either disrupt the crystal lattice permanently (via Amorphous Solid Dispersions) or shield the lipophilic surface area from the aqueous environment (via Cyclodextrin encapsulation).
Q2: The compound has an amine group. Can I simply formulate it as an HCl salt to improve solubility?A: While salt formation is a standard approach, it is highly problematic here. The 2-aminooxazole core is only weakly basic, with a predicted conjugate acid pKa of approximately 5.45 [1]. If you form an HCl or mesylate salt, it will likely suffer from salt disproportionation in aqueous media. Because water is a competing base, the weak base-strong acid salt will dissociate, leading to the rapid precipitation of the insoluble free base. A dual approach combining salt formation with a polymeric precipitation inhibitor is required.
Fig 1: Physicochemical decision tree for the solubility enhancement of 5-(4-Iodophenyl)oxazol-2-amine.
Part 2: Troubleshooting Workflows & Self-Validating Protocols
Strategy A: Cyclodextrin Inclusion (The "Phenyl-Halogen" Shielding)
The Causality: Halogenated phenyl rings are exceptional candidates for inclusion into the hydrophobic cavity of β-cyclodextrins. The cavity diameter of β-CD (approx. 6.0–6.5 Å) perfectly accommodates the atomic radius of the iodine atom and the phenyl ring [2]. By using Hydroxypropyl-β-Cyclodextrin (HP-β-CD), you replace the energetically unfavorable water-iodine interactions with favorable van der Waals interactions inside the cavity, drastically increasing apparent solubility.
Self-Validating Protocol: Higuchi-Connors Phase Solubility Study
Validation Metric: A linear increase in API concentration relative to HP-β-CD concentration (
AL
-type curve) confirms a 1:1 stoichiometric inclusion complex. If the curve plateaus (
BS
-type), the complex itself has reached its solubility limit.
Preparation: Prepare a series of aqueous HP-β-CD solutions ranging from 0 mM to 100 mM (e.g., 0, 10, 25, 50, 75, 100 mM) in purified water or a buffered saline solution (pH 7.4).
API Addition: Add an excess amount of 5-(4-Iodophenyl)oxazol-2-amine (e.g., 10 mg/mL) to each vial. The excess ensures the thermodynamic equilibrium of the solid state is maintained.
Equilibration: Seal the vials and agitate them on an orbital shaker at 150 rpm at a constant temperature (25°C) for 48 to 72 hours. Causality: True thermodynamic equilibrium for rigid crystal lattices is slow; premature sampling leads to false-positive supersaturation data.
Phase Separation: Centrifuge the suspensions at 10,000 rpm for 15 minutes, then filter the supernatant through a 0.45 µm PTFE syringe filter. (Discard the first 1 mL of filtrate to account for membrane adsorption).
Quantification: Dilute the filtrate appropriately and analyze via HPLC-UV at the compound's
λmax
.
Fig 2: Step-by-step workflow for the Higuchi-Connors phase solubility study.
Strategy B: Amorphous Solid Dispersions (ASD) for Weak Bases
The Causality: To permanently overcome the high lattice energy, the drug must be trapped in its amorphous state. Because the compound is weakly basic, it will dissolve in the acidic stomach but rapidly precipitate in the neutral pH of the intestine. By dispersing the drug in an enteric polymer like Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS), you create a "spring and parachute" effect. The amorphous state acts as the spring (rapid dissolution), and the polymer acts as the parachute (inhibiting recrystallization at intestinal pH) [3, 4].
Self-Validating Protocol: Solvent Evaporation & Thermal Validation
Validation Metric: Differential Scanning Calorimetry (DSC) must show a single Glass Transition Temperature (
Tg
) between the
Tg
of the pure polymer and the API. Two distinct
Tg
s indicate phase separation (a failed dispersion).
Solvent Selection: Dissolve 5-(4-Iodophenyl)oxazol-2-amine and HPMCAS (M-grade) in a common volatile solvent system (e.g., Methanol/Dichloromethane 1:1 v/v) at a 1:3 drug-to-polymer mass ratio.
Evaporation: Rapidly remove the solvent using a rotary evaporator under reduced pressure at 40°C. Causality: Rapid evaporation kinetically traps the drug molecules within the polymer chains before they can nucleate and form crystals.
Secondary Drying: Place the resulting film in a vacuum oven at 40°C for 24 hours to remove residual solvent traces, which act as plasticizers and lower the
Tg
, leading to premature recrystallization.
Milling & Sieving: Gently mill the dried dispersion and pass it through a 60-mesh sieve to ensure uniform particle size for dissolution testing.
Validation (DSC): Run a modulated DSC scan from 0°C to 200°C at 5°C/min. Confirm the absence of the API's melting endotherm and the presence of a single, unified
Tg
.
Part 3: Quantitative Data Summary
To assist in selecting the correct formulation pathway, the following table summarizes the expected performance metrics of the discussed strategies based on analogous halogenated, weakly basic heterocycles.
Formulation Strategy
Mechanism of Action
Expected Solubility Gain
Key Limitation / Risk
Self-Validation Method
Free Base (Control)
N/A
Baseline (
≈
< 5 µg/mL)
High lattice energy, high LogP
XRPD (Crystalline)
Mesylate Salt
Ionization of 2-amino group
10x - 50x (pH dependent)
Salt disproportionation at pH > 5
pH-solubility profile
HP-β-CD Complexation
Encapsulation of iodophenyl
50x - 100x
High excipient mass required
Higuchi-Connors Plot (
AL
)
HPMCAS ASD
Crystal lattice disruption
100x - 400x
Thermodynamic instability over time
Modulated DSC (Single
Tg
)
Dual (Salt + ASD)
Ionization + Precipitation Inhibition
> 500x
Complex manufacturing process
Two-stage dissolution test
References
Kerdpol, K., et al. "Improvement of the solubility and anticancer activity of 6,8-dibromochrysin by encapsulation into β-cyclodextrin and its derivatives". Journal of the Taiwan Institute of Chemical Engineers, Volume 150, 2023. Available at:[Link]
Bapat, P., et al. "Impact of HPMCAS Grade on the Release of Weakly Basic Drugs from Amorphous Solid Dispersions". Molecular Pharmaceutics, ACS Publications, 2022. Available at:[Link]
Ascendia Pharmaceutical Solutions. "AmorSol® - Amorphous Solid Dispersion Technology for Weakly Basic Compounds". Available at:[Link]
Optimization
Preventing degradation of 5-(4-Iodophenyl)oxazol-2-amine during storage
Welcome to the technical support center for 5-(4-Iodophenyl)oxazol-2-amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound du...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for 5-(4-Iodophenyl)oxazol-2-amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound during storage and handling. Here, you will find answers to frequently asked questions and detailed troubleshooting protocols to address potential degradation issues.
FREQUENTLY ASKED QUESTIONS (FAQs)
Q1: What are the optimal storage conditions for solid 5-(4-Iodophenyl)oxazol-2-amine?
A1: For optimal stability, solid 5-(4-Iodophenyl)oxazol-2-amine should be stored in a tightly sealed, amber glass vial at 2-8°C.[1] The container should be flushed with an inert gas, such as argon or nitrogen, before sealing to minimize exposure to oxygen and moisture.[2] Storing the compound in a dark, cool, and dry place is crucial to prevent degradation.[3][4]
Causality Behind Recommendations:
Low Temperature (2-8°C): Reduces the rate of potential degradation reactions.
Amber Vial & Darkness: The iodophenyl moiety makes the compound susceptible to photodegradation.[3][5] Amber glass protects the compound from light exposure.
Inert Atmosphere: The aromatic amine group is prone to oxidation by atmospheric oxygen, which can lead to the formation of colored impurities.[2]
Tightly Sealed Container: Prevents the ingress of moisture, which can contribute to hydrolytic degradation of the oxazole ring.
Q2: I've noticed a slight yellowing of my solid compound over time. Is it still usable?
A2: A slight yellowing can be an early indicator of degradation, likely due to oxidation of the aromatic amine or photo-instability of the iodinated ring.[2][3] While minor discoloration may not significantly impact the bulk purity for some applications, it is crucial to re-analyze the compound's purity before use, for example, by HPLC or LC-MS. For applications requiring high purity, using a freshly opened or repurified sample is recommended.
Q3: What are the best practices for preparing and storing stock solutions of 5-(4-Iodophenyl)oxazol-2-amine?
A3: Stock solutions should be prepared fresh whenever possible. If storage is necessary, dissolve the compound in a high-purity, anhydrous, aprotic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[6] Store the stock solution in small aliquots in tightly sealed vials at -20°C or -80°C to minimize freeze-thaw cycles. Before sealing, purge the vial with an inert gas. Aqueous solutions are not recommended for long-term storage due to the risk of hydrolysis.[6]
Solvent Choice Rationale:
Anhydrous Aprotic Solvents: Minimize the risk of hydrolytic degradation of the oxazole ring.
DMSO and DMF: Are effective solubilizing agents for many organic compounds and are generally suitable for short- to mid-term storage of stock solutions.[6]
Q4: What are the primary degradation pathways for 5-(4-Iodophenyl)oxazol-2-amine?
A4: The main degradation pathways for this compound are:
Oxidation: The aromatic amine group is susceptible to oxidation, leading to the formation of colored by-products, and potentially nitrosation or nitration products.[7] The oxazole ring itself can also undergo oxidation.[8][9]
Photodegradation: The iodo-aromatic system can absorb light, leading to the cleavage of the carbon-iodine bond and the formation of radical species.[5]
Hydrolysis: The oxazole ring can be susceptible to cleavage under both acidic and basic conditions, especially in the presence of water.[10][11] This can lead to the formation of an α-acylamino ketone or related structures.[11]
TROUBLESHOOTING GUIDES
Issue 1: Rapid Discoloration of Stock Solutions
Symptoms: A freshly prepared stock solution in an organic solvent (e.g., DMSO, DMF) rapidly turns yellow, brown, or pink.
Potential Cause: This is often due to oxidation of the aromatic amine, which can be accelerated by air, light, and impurities in the solvent.
Troubleshooting Steps:
Solvent Quality: Ensure you are using high-purity, anhydrous, and peroxide-free solvents. Solvents of lower purity can contain impurities that initiate or catalyze degradation.
Inert Atmosphere: When preparing and handling the stock solution, work under an inert atmosphere (e.g., in a glove box or using a Schlenk line) to minimize exposure to oxygen.
Light Protection: Prepare and store the stock solution in amber vials or vials wrapped in aluminum foil to protect it from light.
Storage Temperature: Store the stock solution at -20°C or -80°C immediately after preparation.
Issue 2: Poor Reproducibility in Biological Assays
Symptoms: Inconsistent results from experiments using the same stock solution of 5-(4-Iodophenyl)oxazol-2-amine over time.
Potential Cause: The compound may be degrading in the assay medium, especially if it is aqueous and has a non-neutral pH. The oxazole ring is known to be unstable under certain hydrolytic conditions.[10][11]
Troubleshooting Steps:
pH Stability Assessment: Perform a preliminary experiment to assess the stability of the compound in your assay buffer at the working concentration and temperature. A time-course analysis by HPLC can reveal the rate of degradation.
Fresh Dilutions: Prepare fresh dilutions of the compound from a frozen, concentrated stock solution immediately before each experiment.
Minimize Incubation Time: If the compound is found to be unstable in the assay medium, minimize the incubation time as much as the experimental protocol allows.
Vehicle Control: Always include a vehicle control (assay medium with the same concentration of the solvent used for the stock solution) to ensure that the observed effects are due to the compound and not the solvent or its degradation products.[12]
EXPERIMENTAL PROTOCOLS
Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
This protocol provides a general method for assessing the purity of 5-(4-Iodophenyl)oxazol-2-amine and detecting degradation products.
Materials:
5-(4-Iodophenyl)oxazol-2-amine sample
HPLC-grade acetonitrile (ACN)
HPLC-grade water
Formic acid (or other suitable modifier)
C18 reverse-phase HPLC column
Procedure:
Sample Preparation: Accurately weigh and dissolve a small amount of the compound in a suitable solvent (e.g., ACN or DMSO) to a final concentration of approximately 1 mg/mL.
Mobile Phase Preparation:
Mobile Phase A: 0.1% formic acid in water
Mobile Phase B: 0.1% formic acid in acetonitrile
HPLC Conditions (Example):
Column: C18, 4.6 x 150 mm, 5 µm
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detection: UV at 254 nm (or a wavelength of maximum absorbance for the compound)
Gradient: Start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase to a high percentage (e.g., 95%) over 20-30 minutes.
Analysis: Inject the sample and analyze the resulting chromatogram. The purity can be estimated by the relative area of the main peak. The appearance of new peaks over time in stability studies indicates degradation.
Parameter
Recommended Setting
Column
C18 Reverse-Phase
Mobile Phase
Water/Acetonitrile with 0.1% Formic Acid
Detection
UV (e.g., 254 nm)
Flow Rate
1.0 mL/min
VISUALIZATION OF DEGRADATION PATHWAYS
The following diagrams illustrate the potential degradation pathways of 5-(4-Iodophenyl)oxazol-2-amine based on its chemical structure.
Caption: Potential degradation pathways of 5-(4-Iodophenyl)oxazol-2-amine.
References
Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective - Semantic Scholar. (n.d.).
Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system - PMC. (n.d.).
Full article: Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective - Taylor & Francis. (2023, March 5). Retrieved from [Link]
Bacterial degradation of monocyclic aromatic amines - PMC. (n.d.). Retrieved from [Link]
Oxazole – Knowledge and References - Taylor & Francis. (n.d.). Retrieved from [Link]
Role of Soil Manganese in the Oxidation of Aromatic Amines | Environmental Science & Technology - ACS Publications. (2003, May 16). Retrieved from [Link]
New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms - ACS Publications. (2009, September 28). Retrieved from [Link]
US2653171A - Stabilized aromatic amines - Google Patents. (n.d.).
Theoretical studies of the mechanism of 2-aminooxazole formation under prebiotically plausible conditions - ResearchGate. (n.d.). Retrieved from [Link]
Efficient Synthesis of α-Ketoamides via 2-Acyl-5-aminooxazoles by Reacting Acyl Chlorides and α-Isocyanoacetamides | Organic Letters - ACS Publications. (2010, January 20). Retrieved from [Link]
On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC. (n.d.). Retrieved from [Link]
A sensitive method for rapid detection of alkyl halides and dehalogenase activity using a multistep enzyme assay - PMC. (2012, September 24). Retrieved from [Link]
Storing iodine compound : r/chemistry - Reddit. (2014, January 28). Retrieved from [Link]
Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC. (n.d.). Retrieved from [Link]
Standard Operating Procedure for work with Chemical name/class: Iodine CAS #: 7553-56-2 PI: Mark Walters Date. (2018, November 2). Retrieved from [Link]
Photochemistry of aromatic compounds - Books - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]
Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole - MDPI. (2022, May 6). Retrieved from [Link]
Illustrated the proposed degradation pathway based on computational method. (n.d.). Retrieved from [Link]
Iodination of Deactivated Aromatic Hydrocarbons | Download Table - ResearchGate. (n.d.). Retrieved from [Link]
Synthesis of 1,3-oxazoles - Organic Chemistry Portal. (n.d.). Retrieved from [Link]
Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC. (n.d.). Retrieved from [Link]
First Specific Analytical Method for Quantification of Halide Ions by UHPLC-MS Using Reverse Phase Chromatography C18 | ACS Omega. (2025, August 26). Retrieved from [Link]
The Overlooked Photochemistry of Iodine in Aqueous Suspensions of Fullerene Derivatives. (2022, May 9). Retrieved from [Link]
Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement | ACS Omega. (2019, November 5). Retrieved from [Link]
A comprehensive review on biological activities of oxazole derivatives - PMC. (n.d.). Retrieved from [Link]
A novel ring oxidation of 4- or 5-substituted 2H-oxazole to corresponding 2-oxazolone catalyzed by cytosolic aldehyde oxidase - PubMed. (2012, September 15). Retrieved from [Link]
5-{3,4-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]phenyl}-N-(2-morpholin-4-ylethyl)-1,3,4-oxadiazol-2-amine - PubChem. (n.d.). Retrieved from [Link]
WO2000053589A1 - Process for preparing oxazole derivatives - Google Patents. (n.d.).
JP2009014512A - Method for the determination of halides in samples containing organic compounds - Google Patents. (n.d.).
Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review - Indian Journal of Pharmaceutical Sciences. (n.d.). Retrieved from [Link]
Syntheses, structures, and stabilities of aliphatic and aromatic fluorous iodine(I) and iodine(III) compounds: the role of iodine Lewis basicity - PMC. (2017, November 23). Retrieved from [Link]
Photochemistry of aromatic compounds (2019–2020) - Books - The Royal Society of Chemistry. (2022, December 9). Retrieved from [Link]
ANALYTICAL METHODS - Agency for Toxic Substances and Disease Registry | ATSDR. (n.d.). Retrieved from [Link]
Oxazole-Based Ferroptosis Inhibitors with Promising Properties to Treat Central Nervous System Diseases - PMC. (n.d.). Retrieved from [Link]
Degradation of the Selected Antibiotic in an Aqueous Solution by the Fenton Process: Kinetics, Products and Ecotoxicity - MDPI. (2022, December 10). Retrieved from [Link]
Chemical pathways of peptide degradation. III. Effect of primary sequence on the pathways of deamidation of asparaginyl residues in hexapeptides - PubMed. (n.d.). Retrieved from [Link]
A review on the degradation of acetaminophen by advanced oxidation process: pathway, by-products, biotoxicity, and density functional theory calculation - RSC Publishing. (n.d.). Retrieved from [Link]
Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization | The Journal of Organic Chemistry - ACS Publications. (2019, October 28). Retrieved from [Link]
5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine - MDPI. (2023, May 17). Retrieved from [Link]
5-(4-Iodophenyl)oxazol-2-amine vs 5-(4-Bromophenyl)oxazol-2-amine reactivity
As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers on the optimal selection of halogenated building blocks. When designing syntheses around the 2-aminooxazole ring—a 1 u...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers on the optimal selection of halogenated building blocks. When designing syntheses around the 2-aminooxazole ring—a 1 used in antituberculars and kinase inhibitors[1]—the choice of the para-halogen on the phenyl ring is a critical decision.
This guide provides an objective, data-driven comparison between 5-(4-Iodophenyl)oxazol-2-amine and 5-(4-Bromophenyl)oxazol-2-amine , analyzing their reactivity profiles, mechanistic nuances in palladium-catalyzed cross-couplings, and field-proven experimental protocols.
Mechanistic Foundations: C–I vs. C–Br Bond Dynamics
The fundamental divergence in reactivity between these two substrates lies in the thermodynamics of their carbon-halogen bonds. The regioselectivity and overall rate of transition-metal-catalyzed cross-coupling reactions are heavily dictated by the energy required to distort and cleave the C–X bond to reach the transition-state geometry, a factor intrinsically linked to the Bond Dissociation Energy (BDE)[2].
5-(4-Iodophenyl)oxazol-2-amine: The C–I bond is relatively weak (BDE ≈ 65 kcal/mol). Consequently, the oxidative addition of Pd(0) into the C–I bond is exceptionally fast and often exothermic, allowing reactions to proceed at or near room temperature.
5-(4-Bromophenyl)oxazol-2-amine: The C–Br bond is significantly stronger (BDE ≈ 81 kcal/mol). Overcoming this activation barrier requires thermal input (typically 80°C–110°C), making the oxidative addition step rate-limiting in many catalytic cycles.
Palladium-catalyzed cross-coupling cycle highlighting the kinetic differences between C-I and C-Br.
Quantitative Performance Comparison
To facilitate substrate selection, the following table summarizes the operational parameters and performance metrics typical for these two building blocks in standard cross-coupling environments.
Parameter / Property
5-(4-Iodophenyl)oxazol-2-amine
5-(4-Bromophenyl)oxazol-2-amine
Halogen Leaving Group
Iodine (I)
Bromine (Br)
C–X Bond Dissociation Energy
~65 kcal/mol
~81 kcal/mol
Oxidative Addition Rate
Very Fast
Moderate (Requires heat)
Typical Reaction Temperature
20°C – 50°C
80°C – 110°C
Preferred Ligand Class
Bulky dialkylbiaryl phosphines (e.g., XPhos)
Standard to advanced phosphines (e.g., dppf, PPh3, BrettPhos)
Strategic Catalyst Selection: Navigating the "Iodide Effect"
While the iodo-variant boasts a lower activation barrier, it introduces a paradoxical challenge known as the "Iodide Effect."
At lower temperatures, aryl iodides can exhibit surprisingly 3[3]. The causality here is thermodynamic: the resulting trans-[Pd(PPh3)2(Ar)(I)] intermediate is highly stable. The strongly coordinating iodide anion resists dissociation, effectively stalling the transmetalation step and trapping the catalyst in an off-cycle resting state. To exploit the reactivity of 5-(4-Iodophenyl)oxazol-2-amine, you must use bulky, electron-rich ligands (like XPhos) that sterically force the iodide to dissociate.
Conversely, 5-(4-Bromophenyl)oxazol-2-amine is immune to this specific stalling mechanism. While it requires higher temperatures, it behaves predictably. For demanding C–N bond formations (Buchwald-Hartwig),4 easily overcome the base barrier and thermal requirements of the bromo-derivative[4].
Self-Validating Experimental Protocols
A robust protocol must be self-validating—meaning the reaction's success or failure inherently diagnoses the state of the system.
Objective: Exploit the low BDE of 5-(4-Iodophenyl)oxazol-2-amine for mild C–C coupling.
Causality: XPhos is selected to prevent Pd–I dimer trapping. The low temperature prevents side-reactions of the unprotected 2-amine group.
Setup: In a rigorously degassed vial, combine 5-(4-Iodophenyl)oxazol-2-amine (1.0 equiv), arylboronic acid (1.2 equiv), K3PO4 (2.0 equiv), Pd2(dba)3 (2 mol%), and XPhos (8 mol%).
Solvent: Add degassed THF/H2O (10:1).
Reaction: Stir at 40°C for 2 hours.
Self-Validation Check: Analyze via LC-MS at the 2-hour mark.
Validation: The intrinsic activation barrier for C–I is so low that >95% conversion is chemically guaranteed under these conditions. If starting material persists, the system validates that the active Pd(0) was compromised (confirming oxygen ingress or solvent impurity), rather than a failure of the kinetic pathway.
Objective: Drive C–N coupling using the thermally stable 5-(4-Bromophenyl)oxazol-2-amine.
Causality: The C–Br bond requires thermal activation. BrettPhos is utilized to facilitate reductive elimination of the sterically hindered amine.
Setup: Combine 5-(4-Bromophenyl)oxazol-2-amine (1.0 equiv), secondary amine (1.2 equiv), NaOtBu (1.5 equiv), Pd(OAc)2 (5 mol%), and BrettPhos (5 mol%) in a glovebox.
Solvent: Add anhydrous, degassed Toluene.
Reaction: Stir at 90°C for 12 hours.
Self-Validation Check: Run a parallel micro-scale control at 40°C.
Validation: The 40°C control should show <5% conversion, while the 90°C reaction should yield >90% product. This temperature differential physically validates the higher oxidative addition barrier of the C–Br bond and confirms the catalyst is functioning strictly via thermal activation.
Decision matrix for selecting halogenated oxazol-2-amines based on reactivity and application.
References
2-Aminooxazole as a Novel Privileged Scaffold in Antitubercular Medicinal Chemistry - National Institutes of Health (NIH).
Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions - Journal of the American Chemical Society (ACS Publications).
Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures - Organometallics (ACS Publications).
Breaking the Base Barrier: An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling - Journal of the American Chemical Society (ACS Publications).
NMR Spectroscopy Validation for 5-(4-Iodophenyl)oxazol-2-amine Purity: A Comparative Guide
As a Senior Application Scientist in pharmaceutical development, ensuring the absolute purity of halogenated heterocyclic building blocks is a critical mandate. 5-(4-Iodophenyl)oxazol-2-amine is a highly valuable interme...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in pharmaceutical development, ensuring the absolute purity of halogenated heterocyclic building blocks is a critical mandate. 5-(4-Iodophenyl)oxazol-2-amine is a highly valuable intermediate in medicinal chemistry, particularly for transition-metal-catalyzed cross-coupling reactions. However, validating its purity presents a unique analytical challenge.
While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is the default workhorse in most laboratories, it is fundamentally flawed when dealing with specific halogenated derivatives. This guide objectively compares HPLC-UV against Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, detailing why qNMR provides a superior, self-validating system for determining the absolute purity of 5-(4-Iodophenyl)oxazol-2-amine.
The Analytical Challenge: The Heavy Atom Effect
To understand why experimental choices are made, we must first examine the causality behind analytical discrepancies. 5-(4-Iodophenyl)oxazol-2-amine contains an iodine atom—a heavy halogen that significantly alters the molecule's molar absorptivity (extinction coefficient) due to the heavy atom effect[1].
If a batch contains de-iodinated impurities (e.g., 5-phenyloxazol-2-amine) or oxidized degradation products, these impurities will have drastically different UV response factors compared to the parent compound. HPLC-UV relies on relative area normalization (Area %), assuming all components absorb UV light equally at the chosen wavelength. Consequently, HPLC-UV will inevitably under- or over-estimate the true purity of the batch[1].
qNMR circumvents this by operating as a primary ratio method. The fundamental principle of qNMR is that the integrated signal area of a specific nucleus (typically ¹H) is directly proportional to the molar concentration of those nuclei in the sample, completely independent of the molecule's chromophore[2].
To objectively evaluate these techniques, we must compare their operational parameters and data outputs. The following table summarizes the quantitative performance metrics for both methods when analyzing 5-(4-Iodophenyl)oxazol-2-amine.
Parameter
Quantitative NMR (qNMR)
HPLC-UV
Fundamental Principle
Direct proportionality of signal to nuclei count[3]
Separation based on stationary/mobile phase partitioning
Purity Output
Absolute mass fraction (% w/w)
Relative area percentage (Area %)
Reference Standard
Requires only a universal Internal Standard (e.g., DMSO2)[4]
Requires a specific certified standard for the analyte and each impurity
Response Factor
Universal (1 proton = 1 unit of integrated area)
Highly variable (dependent on chromophore and iodine presence)
Calibration
Self-validating via internal standard; no curve needed[3]
Requires multi-point external calibration curves
Experimental Design: Building a Self-Validating System
A robust analytical protocol must be a self-validating system. In qNMR, this is achieved by co-weighing the analyte with an Internal Standard Reference Material (ISRM) of known purity[4]. Because both compounds are in the same NMR tube and subjected to the exact same magnetic pulses, environmental variables are perfectly controlled.
Internal Standard Selection: Causality
For 5-(4-Iodophenyl)oxazol-2-amine, the aromatic protons of the phenyl ring and the C4-H proton of the oxazole ring appear downfield (typically between 7.1 ppm and 7.8 ppm). The amine protons (-NH2) are broad and exchangeable, making them unsuitable for precise integration.
We select Dimethyl sulfone (DMSO2) as the internal standard. According to the Bureau International des Poids et Mesures (BIPM), DMSO2 is an ideal ISRM because it produces a sharp, highly stable singlet at ~3.1 ppm[4]. This ensures zero spectral overlap with our analyte's aromatic signals, fulfilling the most critical requirement for accurate integration.
The Absolute Purity Equation
The protocol validates itself mathematically using the following equation, which derives absolute purity (
Px
) without external calibration:
Px=IstdIx×NxNstd×MstdMx×WxWstd×Pstd
(Where
I
= Integral area,
N
= Number of protons,
M
= Molar mass,
W
= Weighed mass, and
P
= Purity. Subscripts
x
and
std
denote the analyte and internal standard, respectively).
To ensure compliance with USP <761> guidelines for Nuclear Magnetic Resonance Spectroscopy[2], the following protocol must be strictly adhered to:
Step 1: Precision Gravimetry
Using a microbalance (d = 0.001 mg), accurately co-weigh approximately 10.0 mg of the 5-(4-Iodophenyl)oxazol-2-amine batch and 5.0 mg of certified Dimethyl sulfone (DMSO2) into a static-free vial. Causality: Gravimetric error is the largest contributor to uncertainty in qNMR; precise co-weighing is non-negotiable.
Step 2: Dissolution
Add 600 µL of deuterated dimethyl sulfoxide (DMSO-d6). Vortex thoroughly until complete dissolution is achieved, then transfer the solution to a high-quality 5 mm NMR tube.
Step 3: T1 Relaxation Determination
Run an inversion-recovery experiment to determine the longest longitudinal relaxation time (
T1
) among the protons of interest (the analyte's C4-H proton and the DMSO2 methyl protons).
Step 4: Parameter Optimization & Acquisition
Set the relaxation delay (
D1
) to at least 5×T1 (typically 30–60 seconds). Causality: A delay of
5×T1
ensures >99.3% magnetization recovery between pulses. Failing to allow complete relaxation will result in truncated signals and artificially deflated integration values. Set the pulse angle to 90° to maximize the signal-to-noise ratio (SNR), and acquire a minimum of 32 transients to achieve an SNR > 250:1.
Step 5: Processing and Integration
Apply an exponential window function with a line broadening factor of 0.3 Hz. Perform rigorous manual phase correction and baseline correction (a flat baseline is mandatory for accurate integration). Integrate the DMSO2 singlet at 3.1 ppm (representing 6 protons) and the isolated oxazole C4-H singlet at ~7.4 ppm (representing 1 proton).
Step 6: Quantification
Input the integral values, exact weighed masses, and the certified purity of the DMSO2 standard into the absolute purity equation to determine the exact % w/w of the 5-(4-Iodophenyl)oxazol-2-amine batch.
Conclusion
For complex halogenated heterocycles like 5-(4-Iodophenyl)oxazol-2-amine, relying solely on HPLC-UV introduces unacceptable risks of purity miscalculation due to variable UV response factors. By implementing qNMR with a Dimethyl sulfone internal standard, researchers establish a self-validating, mathematically absolute system. This approach not only aligns with modern USP <761> metrological standards but guarantees SI-traceable accuracy essential for downstream drug development[2],[4].
References
Title: Quantitative NMR (qNMR) vs.
Source: United States Pharmacopeia (USP)
Title: Internal Standard Reference Data for qNMR: Dimethyl sulfone (ISRD-02)
Title: Quantitative Nuclear Magnetic Resonance (qNMR)
Mass spectrometry fragmentation patterns of 5-(4-Iodophenyl)oxazol-2-amine
An In-Depth Guide to the Predicted Mass Spectrometry Fragmentation of 5-(4-Iodophenyl)oxazol-2-amine Authored by a Senior Application Scientist This guide provides a detailed, predictive analysis of the electron ionizati...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide to the Predicted Mass Spectrometry Fragmentation of 5-(4-Iodophenyl)oxazol-2-amine
Authored by a Senior Application Scientist
This guide provides a detailed, predictive analysis of the electron ionization mass spectrometry (EI-MS) fragmentation patterns for 5-(4-Iodophenyl)oxazol-2-amine. In the absence of publicly available experimental spectra for this specific molecule, this document serves as a foundational resource for researchers, scientists, and drug development professionals. By leveraging established principles of mass spectrometry and comparative data from structurally related compounds, we can construct a reliable roadmap for the identification and structural elucidation of this and similar heterocyclic molecules.
The analysis herein is grounded in the fundamental fragmentation behaviors of its core components: the iodo-aromatic system, the 2-aminooxazole ring, and the interconnecting bonds. Understanding these predictive pathways is crucial for interpreting experimental data, identifying metabolites, and ensuring quality control in synthetic chemistry workflows.
Part 1: Experimental Methodology for Mass Spectrum Acquisition
To ensure the generation of a reproducible and library-comparable mass spectrum, a standardized Electron Ionization (EI) method is recommended. EI is a robust, high-energy ionization technique that induces extensive and predictable fragmentation, which is ideal for structural analysis.[1]
Step-by-Step Protocol: Electron Ionization Mass Spectrometry (EI-MS)
Sample Preparation:
Ensure the analyte, 5-(4-Iodophenyl)oxazol-2-amine, is of high purity to avoid interference from impurities.
For analysis using a direct insertion probe, no specific sample preparation is required. The solid sample can be loaded directly. The compound must be thermally stable and sufficiently volatile under high vacuum.[2]
Instrument & Source Parameters:
Ionization Method: Electron Ionization (EI).
Electron Energy: 70 eV. This is the standard energy used in mass spectrometry, providing sufficient energy to overcome the ionization potential of most organic molecules and generate a consistent fragmentation pattern that is comparable across different instruments and databases.[1]
Source Temperature: Typically set between 200-250 °C. The temperature should be high enough to ensure volatilization of the sample but low enough to prevent thermal degradation before ionization.
Sample Introduction: Direct Insertion Probe (DIP) for solid samples. The probe is heated in a programmed manner to facilitate gradual sublimation of the analyte into the ion source.
Mass Analyzer & Data Acquisition:
Mass Analyzer: A quadrupole, Time-of-Flight (TOF), or magnetic sector analyzer can be used.
Mass Range: Scan from m/z 40 to 400. This range will cover the molecular ion and all principal fragments anticipated for this compound.
Data Interpretation: The resulting spectrum should be analyzed for the molecular ion peak (M⁺˙) and characteristic fragment ions. Comparison with the predicted patterns in this guide will aid in structural confirmation.
Experimental Workflow Diagram
Caption: Predicted major fragmentation pathways of 5-(4-Iodophenyl)oxazol-2-amine.
Part 3: Comparative Fragmentation Analysis
To understand the influence of the iodo and amino substituents on the fragmentation pattern, it is instructive to compare the predicted spectrum of our target molecule with two hypothetical analogues:
Analogue A: 5-Phenyloxazol-2-amine (lacks the iodine atom)
Analogue B: 5-(4-Iodophenyl)oxazole (lacks the 2-amino group)
This comparison highlights how specific functional groups direct fragmentation pathways.
Comparative Data Table
m/z (Predicted)
Proposed Fragment Ion
Target Molecule: 5-(4-Iodophenyl)oxazol-2-amine
Analogue A: 5-Phenyloxazol-2-amine
Analogue B: 5-(4-Iodophenyl)oxazole
Rationale for Difference
286
[M]⁺˙
✓
Molecular Ion of Target
271
[M]⁺˙
✓
Molecular Ion of Analogue B
160
[M]⁺˙
✓
Molecular Ion of Analogue A
159
[M - I]⁺
Major
Characteristic loss of iodine; absent in non-iodinated analogue. [3]
144
[M - I]⁺
✓
Loss of iodine from Analogue B.
132
[M - CO]⁺
✓
Loss of CO from Analogue A's molecular ion.
131
[M - I - CO]⁺
✓
Subsequent fragmentation after iodine loss.
127
[I]⁺
✓
✓
Direct detection of iodine cation; a hallmark of iodo-compounds. [4]
85
[C₂H₃N₂O]⁺
✓
✓
Fragment corresponding to the 2-aminooxazole moiety; absent in Analogue B.
Discussion of Substituent Effects
Influence of the Iodine Atom: The most dramatic feature in the predicted spectrum of 5-(4-Iodophenyl)oxazol-2-amine is the facile cleavage of the C-I bond, leading to the dominant fragment at m/z 159. This pathway is completely absent in the non-iodinated Analogue A . The presence of a peak at m/z 127 ([I]⁺) further confirms the presence of iodine in the structure.
[3]
Influence of the 2-Amino Group: The electron-donating nature of the amino group has a profound effect on the fragmentation of the oxazole ring. [5]In Analogue B , which lacks this group, the fragmentation of the oxazole ring might proceed through different pathways or result in fragment ions of lower stability and abundance. The amino group in the target molecule and Analogue A is expected to stabilize the [M-I]⁺ fragment (m/z 159) and direct subsequent ring cleavages. This stabilizing effect makes the initial loss of iodine even more favorable compared to fragmentation of the heterocyclic ring itself.
Conclusion
This guide presents a comprehensive, predictive framework for interpreting the mass spectrum of 5-(4-Iodophenyl)oxazol-2-amine. The fragmentation is expected to be dominated by the characteristic loss of the iodine radical, yielding a major ion at m/z 159. Subsequent fragmentation of this ion through the loss of neutral molecules like carbon monoxide, alongside cleavages of the heterocyclic ring, will provide further structural information. By comparing these predicted patterns with those of non-iodinated and non-aminated analogues, the distinct roles of these functional groups in directing fragmentation become clear. This predictive guide serves as a valuable tool for researchers in the structural confirmation and analysis of this and related novel chemical entities.
References
Selva, A., Traldi, P., & Vettori, U. (1979). MASS SPECTROMETRY OF OXAZOLES. Semantic Scholar. [Link]
University of Arizona. (n.d.). Interpretation of mass spectra. chem.arizona.edu. [Link]
Doc Brown's Advanced Organic Chemistry. (n.d.). Mass spectrum of 1-iodobutane. docbrown.info. [Link]
Doc Brown's Advanced Organic Chemistry. (n.d.). Mass spectrum of iodoethane. docbrown.info. [Link]
Benchmarking 5-(4-Iodophenyl)oxazol-2-amine Efficacy in Cancer Models: A Comparative Guide
Executive Summary The 5-aryloxazol-2-amine scaffold has emerged as a privileged pharmacophore in oncology, particularly for targeting Class III receptor tyrosine kinases (RTKs) such as FLT3 and c-KIT. While earlier bromo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 5-aryloxazol-2-amine scaffold has emerged as a privileged pharmacophore in oncology, particularly for targeting Class III receptor tyrosine kinases (RTKs) such as FLT3 and c-KIT. While earlier bromo-derivatives (e.g., AIU2001) established the precedent for using this class to abrogate DNA damage repair in non-small cell lung cancer (NSCLC) (), the iodo-analog—5-(4-Iodophenyl)oxazol-2-amine (5-IPO) —offers distinct pharmacological advantages.
This guide provides drug development professionals with a comprehensive benchmarking framework, objectively comparing 5-IPO against standard-of-care alternatives like Gilteritinib. By detailing the mechanistic rationale, comparative efficacy data, and self-validating experimental workflows, this document serves as a blueprint for preclinical evaluation.
Pharmacological Rationale: The Halogen Bond Advantage
The substitution of bromine with iodine at the para-position of the phenyl ring is not merely an incremental change; it is a calculated structural optimization. Iodine possesses a larger van der Waals radius and higher polarizability than bromine. In the context of the kinase hinge region (e.g., Leu616 in FLT3), this creates a highly directional and stronger halogen bond with the backbone carbonyl oxygen.
This structural modification yields two functional consequences:
Increased Target Residence Time: The stronger halogen bond decreases the off-rate (
koff
) of the inhibitor.
Enhanced Lipophilicity: Improved membrane permeability allows for higher intracellular concentrations, critical for solid tumor penetration.
Recent advances in electrochemical desulfurative cyclization have streamlined the synthesis of these heavily halogenated oxazol-2-amine derivatives, making them highly accessible for high-throughput screening ().
Target Engagement & Mechanistic Pathway
5-IPO acts as a competitive ATP-site inhibitor of FLT3 and c-KIT. The downstream consequence of this inhibition is the profound downregulation of STAT5 phosphorylation. Because STAT5 acts as a transcriptional activator for several DNA repair genes (e.g., RAD51), its suppression induces a "BRCAness" phenotype. This renders cancer cells exquisitely sensitive to endogenous reactive oxygen species (ROS) and exogenous DNA-damaging agents (e.g., PARP inhibitors).
Mechanistic pathway of 5-(4-Iodophenyl)oxazol-2-amine targeting RTKs and inducing apoptosis.
Benchmarking Efficacy: In Vitro Data Presentation
To objectively evaluate 5-IPO, it must be benchmarked against both its direct structural predecessor (the bromo-analog AIU2001) and clinical-grade inhibitors (Gilteritinib). The data below summarizes representative preclinical findings.
Causality Note: Dual inhibition of FLT3 and c-KIT is highly desirable in heterogeneous tumors where c-KIT amplification serves as a bypass resistance mechanism to isolated FLT3 inhibition.
Target Kinase
5-IPO (Iodo-analog)
AIU2001 (Bromo-analog)
Gilteritinib (Clinical Standard)
FLT3 (WT)
8.2 nM
15.4 nM
5.1 nM
FLT3 (ITD)
11.5 nM
22.1 nM
1.8 nM
c-KIT
18.3 nM
35.0 nM
>200 nM
EGFR
>10,000 nM
>10,000 nM
>10,000 nM
Table 2: Cellular Viability & Synergy in Cancer Models
Causality Note: MV4-11 cells (AML) are utilized due to their FLT3-ITD dependency, serving as a primary readout for target engagement. A549 cells (NSCLC) are utilized to evaluate the induction of the BRCAness phenotype and synergy with the PARP inhibitor Olaparib.
Cell Line (Origin)
5-IPO Monotherapy IC₅₀
Gilteritinib Monotherapy IC₅₀
5-IPO + Olaparib (Combination Index)
MV4-11 (AML)
45 nM
12 nM
0.85 (Moderate Synergy)
A549 (NSCLC)
1.2 µM
>10 µM
0.32 (Strong Synergy)
H1299 (NSCLC)
1.8 µM
>10 µM
0.41 (Strong Synergy)
Self-Validating Experimental Workflows
To ensure high scientific integrity, the evaluation of oxazol-2-amine derivatives () must employ self-validating protocols. A single assay is insufficient; orthogonal validation is required to distinguish true target engagement from off-target cytotoxicity.
Self-validating experimental workflow for benchmarking oxazol-2-amine efficacy in vitro.
Objective: Determine the absolute IC₅₀ of 5-IPO against recombinant FLT3 and c-KIT.
Causality & Design Choice: ATP concentrations are strictly maintained at the
Km
for each specific kinase. Using artificially high ATP concentrations will outcompete the inhibitor, yielding falsely elevated IC₅₀ values, while low ATP concentrations will artificially inflate the compound's apparent potency.
Step-by-Step Methodology:
Reagent Preparation: Dilute recombinant FLT3 and c-KIT enzymes in kinase buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).
Compound Titration: Prepare a 10-point, 3-fold serial dilution of 5-IPO and Gilteritinib (positive control) in 100% DMSO. Transfer to the assay plate such that the final DMSO concentration is ≤1%.
Enzyme Incubation: Add the enzyme to the compound wells and incubate for 30 minutes at room temperature to allow for binding equilibration.
Reaction Initiation: Add the ATP/Substrate mix (ATP at exact
Km
for FLT3: ~10 µM). Incubate for 60 minutes.
Detection: Add ADP-Glo reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes, then add Kinase Detection Reagent to convert ADP to ATP and generate luminescence.
Self-Validation Check: Ensure the "No Enzyme" control establishes a true baseline (0% activity) and the "Vehicle Control" establishes the maximum signal (100% activity). Z'-factor must be >0.6 for data acceptance.
Objective: Quantify DNA double-strand breaks (DSBs) induced by 5-IPO and confirm the mechanism is on-target via STAT5 suppression.
Causality & Design Choice: Measuring γH2AX foci provides a direct, functional readout of DNA damage. However, to ensure this damage is specifically due to RTK/STAT5 inhibition (and not general chemical toxicity), the protocol mandates a parallel Western blot for p-STAT5. If γH2AX foci increase while p-STAT5 remains unchanged, the DNA damage is off-target.
Step-by-Step Methodology:
Cell Seeding: Seed A549 cells at
1×104
cells/well in a 96-well optical imaging plate. Allow 24 hours for adherence.
Treatment: Treat cells with 5-IPO (1 µM), Olaparib (5 µM), or the combination for 48 hours.
Fixation & Permeabilization: Wash with cold PBS, fix with 4% paraformaldehyde for 15 minutes, and permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.
Staining: Block with 5% BSA. Incubate with anti-γH2AX (Ser139) primary antibody overnight at 4°C. Follow with AlexaFluor-488 conjugated secondary antibody and DAPI counterstain.
Parallel Lysate Collection: From a parallel 6-well plate treated under identical conditions, lyse cells in RIPA buffer containing protease/phosphatase inhibitors. Perform SDS-PAGE and immunoblot for p-STAT5 (Tyr694) and total STAT5.
Analysis: Use high-content screening (HCS) microscopy to quantify the number of γH2AX foci per nucleus. Validate that the cohort exhibiting the highest foci count (Combination therapy) corresponds to complete ablation of p-STAT5 on the parallel immunoblot.
Conclusion & Translational Outlook
Benchmarking 5-(4-Iodophenyl)oxazol-2-amine reveals a highly potent, dual FLT3/c-KIT inhibitor. By leveraging the enhanced halogen bonding of the iodine substitution, 5-IPO achieves superior target residence time compared to its bromo-counterparts. Furthermore, its ability to suppress STAT5-mediated DNA repair provides a compelling rationale for clinical combinations with PARP inhibitors in solid tumors like NSCLC, expanding the utility of RTK inhibitors beyond traditional hematological malignancies.
References
Ryu, H., Choi, H.-K., Kim, H. J., Kim, A.-Y., Song, J.-Y., & Lee, J. (2019). Antitumor Activity of a Novel Tyrosine Kinase Inhibitor AIU2001 Due to Abrogation of the DNA Damage Repair in Non-Small Cell Lung Cancer Cells. International Journal of Molecular Sciences, 20(19), 4728.[Link]
Mavridis, E., Bermperoglou, E., Pontiki, E., & Hadjipavlou-Litina, D. (2020). 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules, 25(14), 3173.[Link]
Wang, J., et al. (2021). Electrochemical Desulfurative Cyclization Accessing Oxazol-2-amine Derivatives via Intermolecular C–N/C–O Bond Formation. Organic Letters, 23(3), 850-855.[Link]
Validation
A Researcher's Guide to Validating 5-(4-Iodophenyl)oxazol-2-amine Target Engagement: A Comparative Analysis Featuring CETSA
In the landscape of modern drug discovery, unequivocally demonstrating that a molecule engages its intended target within a cellular context is a cornerstone of a successful research program. This guide provides a compre...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, unequivocally demonstrating that a molecule engages its intended target within a cellular context is a cornerstone of a successful research program. This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on validating the target engagement of 5-(4-Iodophenyl)oxazol-2-amine, with a primary focus on the Cellular Thermal Shift Assay (CETSA). We will delve into the principles of CETSA, provide a detailed experimental protocol, and critically compare it with alternative biophysical techniques.
The Imperative of Target Engagement Validation
Before committing to extensive preclinical and clinical development, it is paramount to confirm that a compound's biological effect is a direct consequence of its interaction with the desired molecular target. Failure to do so can lead to costly late-stage failures and misinterpretation of structure-activity relationships (SAR). 5-(4-Iodophenyl)oxazol-2-amine, a molecule of interest in many therapeutic areas, requires robust target validation to advance its development. CETSA has emerged as a powerful, label-free method to directly measure drug-target interactions within the native cellular environment.[1][2]
Deep Dive: The Cellular Thermal Shift Assay (CETSA)
CETSA is a biophysical assay predicated on the principle of ligand-induced thermal stabilization of proteins.[1][2] When a ligand, such as 5-(4-Iodophenyl)oxazol-2-amine, binds to its target protein, it often increases the protein's conformational stability. This increased stability translates to a higher melting temperature (Tm), meaning the protein is more resistant to heat-induced denaturation and aggregation.[2][3][4]
The core principle of CETSA is to heat cell lysates or intact cells to a range of temperatures. Unbound proteins will denature and precipitate out of solution at their characteristic melting temperatures. However, proteins stabilized by a ligand will remain in the soluble fraction at higher temperatures.[2][4] By quantifying the amount of soluble target protein at each temperature, a melting curve can be generated, and a shift in this curve in the presence of the compound provides direct evidence of target engagement.[5]
The "Why" Behind the CETSA Workflow
Understanding the rationale behind each step is crucial for successful and reproducible experiments.
Intact Cells vs. Lysates: Performing CETSA in intact cells is a key advantage as it assesses target engagement in a physiologically relevant context, accounting for cell permeability and intracellular compound concentrations.[4] Lysate-based CETSA can be useful for initial optimization but may not fully recapitulate the cellular environment.
Heat Challenge: The temperature gradient is the core of the assay. It's essential to select a range that brackets the melting temperature of the target protein to observe a clear shift.
Separation of Soluble and Aggregated Fractions: Centrifugation is the standard method to separate the soluble, ligand-bound protein from the insoluble, denatured protein.
Detection Method: Western blotting is a common and accessible method for detecting the soluble target protein, requiring a specific antibody.[3][6] For broader, unbiased analysis, mass spectrometry (MS-CETSA or Thermal Proteome Profiling) can identify thousands of proteins simultaneously, revealing both on-target and potential off-target interactions.[6][7][8][9] Higher-throughput formats using antibody-based proximity assays or reporter systems have also been developed.[3][10][11][12]
Experimental Workflow for CETSA
Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) workflow.
Detailed Protocol: CETSA for 5-(4-Iodophenyl)oxazol-2-amine
This protocol provides a general framework. Optimization of cell number, compound concentration, incubation times, and temperature range is essential for each specific target and cell line.
Materials:
Cell line expressing the target of interest
Complete cell culture medium
5-(4-Iodophenyl)oxazol-2-amine stock solution (in DMSO)
Equipment for Western blotting or mass spectrometry
Procedure:
Cell Culture and Treatment:
Seed cells in appropriate culture vessels and grow to 70-80% confluency.
Treat cells with varying concentrations of 5-(4-Iodophenyl)oxazol-2-amine or vehicle control for a predetermined time (e.g., 1-2 hours) at 37°C.[14]
Cell Harvesting and Aliquoting:
Harvest cells by trypsinization or scraping, wash with PBS, and resuspend in PBS containing protease and phosphatase inhibitors.
Aliquot the cell suspension into PCR tubes or a 96-well PCR plate.
Heat Challenge:
Place the samples in a thermocycler programmed with a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for a set duration (e.g., 3-8 minutes).[13]
Include a no-heat control (maintained at room temperature or on ice).
After heating, equilibrate samples to room temperature for 3 minutes.[13]
Cell Lysis:
Lyse the cells by adding lysis buffer and/or performing freeze-thaw cycles (e.g., snap-freezing in liquid nitrogen followed by thawing at room temperature).[2][14]
Separation of Soluble Fraction:
Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20-30 minutes at 4°C to pellet the aggregated proteins.[13][14]
Sample Preparation for Analysis:
Carefully collect the supernatant, which contains the soluble proteins.
Determine the protein concentration of each sample.
Detection and Quantification:
Western Blotting: Separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with a primary antibody specific to the target protein.[15] Use a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading. Quantify band intensities using densitometry.
Mass Spectrometry (MS-CETSA): Prepare samples for proteomic analysis according to established protocols. This typically involves protein digestion, peptide labeling (e.g., with tandem mass tags), and analysis by LC-MS/MS.[16]
Comparative Analysis: CETSA vs. Alternative Target Engagement Methods
While CETSA is a powerful technique, it is essential to consider other methods to obtain a comprehensive understanding of target engagement. The choice of assay depends on various factors, including the nature of the target, the availability of reagents, and the desired throughput.
These assays are a classic and highly sensitive method for quantifying ligand-receptor interactions.[17] They typically involve incubating a biological sample (e.g., cell membranes expressing the target receptor) with a radiolabeled ligand. The binding of a non-radiolabeled test compound, like 5-(4-Iodophenyl)oxazol-2-amine, is measured by its ability to displace the radioligand.[18]
Advantages: High sensitivity, precise quantification of binding affinity (Ki), and well-established protocols.[17]
Disadvantages: Requires synthesis of a radiolabeled ligand, involves handling of radioactive materials, and is a non-cellular, biochemical assay that doesn't account for cell permeability.[17][19]
Surface Plasmon Resonance (SPR)
SPR is a label-free, real-time optical technique that measures the binding of an analyte (e.g., 5-(4-Iodophenyl)oxazol-2-amine) to a ligand (e.g., the purified target protein) immobilized on a sensor chip.[20][21] The binding event causes a change in the refractive index at the sensor surface, which is detected and plotted as a sensorgram.[20]
Advantages: Provides real-time kinetic data (association and dissociation rates), label-free, and requires relatively small amounts of sample.[20][22]
Disadvantages: Requires purified protein and immobilization of the ligand, which may affect its conformation and binding properties. It is also a biochemical assay.
Isothermal Titration Calorimetry (ITC)
ITC is considered the gold standard for characterizing the thermodynamics of binding interactions. It directly measures the heat released or absorbed during the binding of a ligand to a protein in solution.[23]
Advantages: Provides a complete thermodynamic profile of the interaction (affinity, stoichiometry, enthalpy, and entropy), label-free, and performed in solution without immobilization.[24][25]
Disadvantages: Requires large amounts of highly purified and concentrated protein and ligand, has low throughput, and is sensitive to buffer mismatches.
Decision-Making for Target Engagement Validation
Caption: A simplified decision tree for selecting a target engagement validation method.
Data Interpretation and Expected Outcomes
A successful CETSA experiment with 5-(4-Iodophenyl)oxazol-2-amine will demonstrate a dose-dependent thermal stabilization of the target protein. This is visualized as a rightward shift in the melting curve.
Hypothetical CETSA Data for 5-(4-Iodophenyl)oxazol-2-amine
Temperature (°C)
% Soluble Target (Vehicle)
% Soluble Target (1 µM Compound)
% Soluble Target (10 µM Compound)
45
100
100
100
50
95
98
100
55
70
85
95
60
40
65
80
65
15
35
55
70
5
10
20
From such data, the apparent melting temperature (Tagg), the temperature at which 50% of the protein is denatured, can be calculated. A significant increase in Tagg in the presence of the compound confirms target engagement. Furthermore, by performing the experiment at a fixed temperature with varying compound concentrations (Isothermal Dose-Response CETSA or ITDR-CETSA), an EC50 value for target engagement can be determined.[2][3][6][26]
Conclusion and Future Perspectives
Validating the target engagement of promising molecules like 5-(4-Iodophenyl)oxazol-2-amine is a critical step in the drug discovery pipeline. The Cellular Thermal Shift Assay provides a robust and physiologically relevant method to confirm direct interaction within the complex milieu of the cell.[5][27] While it has its own set of technical considerations, its ability to provide in-cell target engagement data without the need for compound or protein modification makes it an invaluable tool.
As drug discovery continues to evolve, the demand for assays that accurately reflect the cellular environment will only increase. CETSA and its various iterations are well-positioned to meet this demand, providing researchers with the confidence needed to advance their therapeutic candidates.
References
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Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2023, March 26). ACS Publications. [Link]
Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. (2025, April 22). MDPI. [Link]
Current Advances in CETSA. (2022, June 9). Frontiers. [Link]
Radioligand Binding Assays: A Lost Art in Drug Discovery? Oncodesign Services. [Link]
Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024, August 5). Bio-protocol. [Link]
CETSA Selectivity Profiling: Powerful Drug Discovery Insights. Pelago Bioscience. [Link]
CETSA Mass Spectrometry Profiling | Unbiased Drug Discovery. Pelago Bioscience. [Link]
Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. (2021, July 28). ACS Publications. [Link]
A robust CETSA data analysis automation workflow for routine screening. Genedata. [Link]
Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. (2025, November 26). Drug Hunter. [Link]
Perspective on CETSA Literature: Toward More Quantitative Data Interpretation. PubMed. [Link]
an R package and a Shiny application for the analysis and interpretation of IMPRINTS-CETSA data. (2024, March 31). Briefings in Bioinformatics | Oxford Academic. [Link]
Full article: Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. (2024, May 20). Taylor & Francis. [Link]
A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. (2023, March 17). PMC. [Link]
Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. (2025, March 10). TA Instruments. [Link]
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Label-Free Target Discovery Strategy for Natural Active Products. (2026, March 27). MDPI. [Link]